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  • Product: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate
  • CAS: 1706436-34-1

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed exploration of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, a heterocyclic building block with sign...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed exploration of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, a heterocyclic building block with significant potential in medicinal chemistry and drug discovery. While specific data for this compound (CAS Number: 1706436-34-1) is limited in publicly accessible literature, this guide synthesizes information from analogous structures and established synthetic methodologies to offer a comprehensive overview. We will delve into its chemical properties, plausible synthetic routes, characteristic reactivity, and potential applications, with a focus on providing actionable insights for laboratory professionals. This document aims to serve as a foundational resource for researchers interested in leveraging the unique chemical space offered by N-Boc protected nitropyridone scaffolds.

Introduction: The Strategic Value of Nitropyridinone Scaffolds

Pyridinone moieties are privileged structures in medicinal chemistry, appearing in a wide array of FDA-approved drugs and clinical candidates.[1][2] Their ability to act as hydrogen bond donors and acceptors, coupled with their versatile synthetic handles, makes them attractive scaffolds for drug design. The introduction of a nitro group to the pyridinone core, as seen in tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, further enhances its utility. The electron-withdrawing nature of the nitro group significantly influences the electronic properties of the ring system, opening up avenues for diverse chemical transformations.

The tert-butoxycarbonyl (Boc) protecting group on the pyridinone nitrogen offers a crucial element of synthetic control. It allows for the modulation of reactivity and provides a stable, yet readily cleavable, handle for subsequent synthetic manipulations. This guide will explore the interplay of these functional groups and their implications for the synthesis of complex molecules.

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is presented in Table 1. This data is essential for understanding its behavior in different solvent systems and for planning purification strategies.

PropertyValueSource
CAS Number 1706436-34-1[3]
Molecular Formula C₁₀H₁₂N₂O₅[3]
Molecular Weight 240.22 g/mol [3]
IUPAC Name tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate[3]
Purity Typically ≥95%[3]
SMILES [O-]=O[3]

Synthesis and Methodologies

Synthesis of the 5-Nitro-2-pyridone Core

The synthesis of 5-nitro-2-pyridone can be achieved through various methods, with a common route starting from 2-aminopyridine.[4] This transformation involves nitration followed by diazotization and hydrolysis.

2-Aminopyridine 2-Aminopyridine 2-Amino-5-nitropyridine 2-Amino-5-nitropyridine 2-Aminopyridine->2-Amino-5-nitropyridine HNO₃, H₂SO₄ 5-Nitro-2-pyridone 5-Nitro-2-pyridone 2-Amino-5-nitropyridine->5-Nitro-2-pyridone NaNO₂, H₂O

Caption: Proposed synthesis of the 5-nitro-2-pyridone core.

Experimental Protocol: One-Pot Synthesis of 2-Hydroxy-5-nitropyridine [4]

  • Step 1: Nitration

    • In a reaction vessel, carefully add 2-aminopyridine in batches to concentrated sulfuric acid, maintaining the temperature between 10-20 °C.

    • Add concentrated nitric acid to the mixture.

    • After the addition is complete, stir the reaction mixture while maintaining the temperature at 40-50 °C.

  • Step 2: Diazotization and Hydrolysis

    • Once the nitration is complete, quench the reaction by adding the reaction liquid to water, ensuring the temperature is controlled between 0-10 °C.

    • Slowly add an aqueous solution of sodium nitrite dropwise to initiate the diazotization reaction.

    • Adjust the acid concentration by adding an appropriate amount of ammonia water.

    • Filter the resulting solution and dry the filter cake to obtain the 2-hydroxy-5-nitropyridine product.

N-Boc Protection

The introduction of the tert-butoxycarbonyl (Boc) group onto the pyridinone nitrogen is a standard protection strategy. This is typically achieved by reacting the 5-nitro-2-pyridone with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

5-Nitro-2-pyridone 5-Nitro-2-pyridone tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate 5-Nitro-2-pyridone->tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Boc₂O, Base (e.g., TEA, DMAP)

Caption: N-Boc protection of 5-nitro-2-pyridone.

Experimental Protocol: General N-Boc Protection of a Secondary Amine [5][6]

  • Step 1: Reaction Setup

    • Dissolve 5-nitro-2-pyridone (1.0 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

    • Add a base, such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP) (1.2 - 2.0 equivalents), to the solution and stir.

  • Step 2: Reagent Addition

    • Slowly add di-tert-butyl dicarbonate (Boc₂O) (1.1 - 1.5 equivalents) to the stirring solution.

  • Step 3: Reaction and Work-up

    • Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

    • Upon completion, perform an aqueous work-up. Typically, this involves washing the organic layer sequentially with a mild acid (e.g., 1M HCl), a saturated aqueous solution of sodium bicarbonate (NaHCO₃), and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Step 4: Purification

    • Purify the crude product by flash column chromatography on silica gel to obtain the pure tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate.

Reactivity and Synthetic Utility

The chemical reactivity of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is dictated by the interplay of the electron-deficient nitropyridone ring and the acid-labile Boc protecting group.

Reactions of the Nitropyridone Ring

The nitro group strongly deactivates the pyridine ring towards electrophilic aromatic substitution. Conversely, it activates the ring for nucleophilic aromatic substitution (SNAᵣ), particularly at positions ortho and para to the nitro group. This makes the compound a valuable precursor for introducing a variety of nucleophiles.

Furthermore, the nitro group itself can be a versatile functional handle. It can be reduced to an amino group, which can then be further functionalized. This transformation is pivotal in many synthetic strategies aimed at building molecular complexity.

Reactivity of the N-Boc Group

The N-Boc group is stable under a wide range of reaction conditions, including those involving nucleophiles and mild bases.[7] However, it is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid in an appropriate solvent. This orthogonality makes it an excellent choice for protecting the pyridinone nitrogen while other chemical transformations are performed on the molecule.

Applications in Drug Discovery and Development

While specific applications of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate are not extensively documented, the broader class of nitropyridine derivatives has shown significant promise in various therapeutic areas.[8][9][10]

  • Antimicrobial and Anticancer Agents: The nitropyridine scaffold is a key component in a number of compounds with demonstrated antimicrobial and anticancer activities.[9] The nitro group is often implicated in the mechanism of action, potentially through bioreduction to reactive nitroso or hydroxylamine species within target cells.

  • Enzyme Inhibition: The pyridinone core is a known hinge-binding motif for kinases, a critical class of enzymes in cellular signaling and a major target in oncology drug discovery.[1] The 5-nitro substituent can be exploited to modulate the electronic properties of the scaffold and potentially enhance binding affinity or selectivity.

  • Building Block for Complex Molecules: Perhaps the most immediate application for this compound is as a versatile building block in multi-step syntheses. The combination of the reactive nitropyridone core and the Boc-protected nitrogen allows for a stepwise and controlled elaboration of more complex molecular architectures.

cluster_0 Core Scaffold cluster_1 Potential Applications tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Antimicrobial Agents Antimicrobial Agents tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate->Antimicrobial Agents Bioisosteric replacement and functionalization Anticancer Agents Anticancer Agents tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate->Anticancer Agents Scaffold for kinase inhibitors Enzyme Inhibitors (e.g., Kinase) Enzyme Inhibitors (e.g., Kinase) tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate->Enzyme Inhibitors (e.g., Kinase) Hinge-binding motif Complex Molecule Synthesis Complex Molecule Synthesis tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate->Complex Molecule Synthesis Versatile building block

Caption: Potential applications of the core scaffold in drug discovery.

Safety and Handling

Detailed toxicological data for tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is not available. However, based on the general hazards associated with nitropyridine derivatives, appropriate safety precautions should be taken.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[11][12]

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[11] Avoid contact with skin and eyes.[11]

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, bases, and strong reducing agents.[13] Keep the container tightly sealed.

  • Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate represents a valuable, albeit under-documented, building block for medicinal chemistry and drug discovery. Its unique combination of a reactive nitropyridone core and a stable N-Boc protecting group provides a versatile platform for the synthesis of novel and complex molecules. While direct experimental data for this specific compound is sparse, this guide has provided a comprehensive overview based on the established chemistry of related structures. It is our hope that this document will serve as a valuable resource for researchers and stimulate further investigation into the synthetic utility and therapeutic potential of this promising scaffold.

References

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  • Organic Chemistry Portal. (2005). Stereoselective synthesis of N-protected pyrrolidines via Pd-catalyzed reactions of γ-(N-acylamino) alkenes and γ-(N-Boc-amino) alkenes with aryl bromides. Retrieved from [Link]

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  • HETEROCYCLES. (2017, December 18). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. Retrieved from [Link]

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Exploratory

Physical and chemical properties of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

An In-Depth Technical Guide to tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Introduction tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, with CAS Number 1706436-34-1, is a specialized heterocyclic building bloc...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Introduction

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, with CAS Number 1706436-34-1, is a specialized heterocyclic building block of significant interest to the chemical and pharmaceutical research communities.[1] Its structure is characterized by three key features: a pyridinone core, a C5-position nitro group for electronic modulation and further functionalization, and a tert-butyloxycarbonyl (Boc) protecting group on the ring nitrogen. This combination renders the molecule a versatile intermediate for the synthesis of more complex molecular architectures. This guide provides a comprehensive overview of its physicochemical properties, a proposed synthetic route, key chemical reactivities, and essential handling protocols, designed for researchers, medicinal chemists, and drug development professionals.

Physicochemical and Spectroscopic Profile

Precise characterization is fundamental to the effective use of any chemical intermediate. The known properties of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate are summarized below. While empirical data for properties like melting point are not widely published, a predicted spectroscopic profile is provided based on established principles of analytical chemistry.

Core Properties
PropertyValueSource
CAS Number 1706436-34-1[1]
Molecular Formula C₁₀H₁₂N₂O₅[1]
Molecular Weight 240.22 g/mol [1]
IUPAC Name tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate[1]
Typical Purity ≥95%[1]
Appearance Typically a solid (e.g., white to pale yellow powder/crystals)Inferred from related compounds[2][3][4]

Solubility: Specific solubility data is not extensively documented. However, based on its structure, it is expected to be soluble in common polar organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and acetonitrile (MeCN), with limited solubility in non-polar solvents like hexanes and water.

Predicted Spectroscopic Profile

A comprehensive characterization package is essential for confirming the identity and purity of this material.[5] Below are the anticipated spectral features.

  • ¹H-NMR (Proton Nuclear Magnetic Resonance):

    • ~1.6 ppm (s, 9H): A sharp singlet corresponding to the nine equivalent protons of the tert-butyl group.

    • Aromatic Region (~7.5-9.0 ppm): Three distinct signals corresponding to the protons on the pyridinone ring. The strong electron-withdrawing effect of the nitro group will shift these protons downfield. Expect doublet or doublet of doublets splitting patterns depending on the coupling constants.

  • ¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance):

    • ~28 ppm: Signal for the three equivalent methyl carbons of the Boc group.

    • ~85 ppm: Quaternary carbon of the Boc group (O-C(CH₃)₃).

    • ~110-150 ppm: Signals for the five carbons of the pyridinone ring. The carbon bearing the nitro group will be significantly deshielded.

    • ~160 ppm: Carbonyl carbon of the pyridinone ring (C=O).

    • ~150 ppm: Carbonyl carbon of the Boc group (N-C=O).

  • IR (Infrared Spectroscopy):

    • ~1750-1720 cm⁻¹: Strong absorbance from the Boc carbonyl (C=O) stretch.

    • ~1680-1650 cm⁻¹: Strong absorbance from the pyridinone ring carbonyl (C=O) stretch.

    • ~1550 and ~1350 cm⁻¹: Two strong, characteristic absorbance bands corresponding to the asymmetric and symmetric stretching of the nitro group (NO₂).

  • Mass Spectrometry (MS):

    • Electrospray Ionization (ESI+): Expected to show a prominent ion for the sodium adduct [M+Na]⁺ at m/z 263.06. The protonated molecule [M+H]⁺ at m/z 241.08 may also be observed. Loss of the Boc group or isobutylene is a common fragmentation pattern.

Synthesis and Purification

While this compound is commercially available, understanding its synthesis provides context for potential impurities and scale-up strategies. A plausible and efficient laboratory-scale synthesis involves the nitration of the corresponding N-Boc-2-pyridone precursor.

Proposed Synthetic Pathway

The most direct approach is the electrophilic nitration of tert-butyl 2-oxopyridine-1(2H)-carboxylate. The choice of a nitrating agent is critical; a mixture of nitric acid and sulfuric acid is standard, providing the highly electrophilic nitronium ion (NO₂⁺). The reaction must be performed at low temperatures to control the exothermic reaction and minimize side-product formation.

Synthesis_Workflow Start tert-Butyl 2-oxopyridine-1(2H)-carboxylate Reagents HNO₃ / H₂SO₄ Reaction Nitration Reaction (0-5 °C) Start->Reaction Reagents->Reaction Electrophilic Addition Workup Aqueous Workup (Quench on ice, neutralize) Reaction->Workup Purification Purification (Column Chromatography) Workup->Purification Product tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Purification->Product

A proposed workflow for the synthesis of the title compound.
Experimental Protocol: Electrophilic Nitration

This protocol is a representative methodology and should be adapted and optimized based on laboratory conditions and scale.

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add concentrated sulfuric acid (H₂SO₄, ~5 equivalents). Cool the flask to 0 °C in an ice-water bath.

  • Nitrating Mixture Preparation: Slowly add fuming nitric acid (HNO₃, ~1.2 equivalents) dropwise to the cooled sulfuric acid with vigorous stirring. Maintain the temperature below 10 °C.

  • Substrate Addition: Dissolve tert-butyl 2-oxopyridine-1(2H)-carboxylate (1.0 equivalent) in a minimal amount of concentrated sulfuric acid and add it dropwise to the nitrating mixture. The internal temperature must be strictly maintained between 0 and 5 °C.

  • Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

  • Workup: Carefully pour the reaction mixture onto crushed ice with stirring. A precipitate should form. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution or another suitable base until the pH is ~7.

  • Extraction: Extract the aqueous slurry with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x volumes).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude material by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure product.

Chemical Reactivity and Applications in Drug Discovery

The utility of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate lies in the strategic reactivity of its functional groups. The Boc group serves as a reliable protecting group for the pyridone nitrogen, while the nitro group is a versatile precursor to an amine.

Reactivity_Pathways cluster_reduction Nitro Group Reduction cluster_deprotection Boc Deprotection Parent tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Reagent_Red H₂, Pd/C or SnCl₂ Parent->Reagent_Red Versatile Handle for Elaboration Reagent_Dep TFA or HCl Parent->Reagent_Dep Enables N-Substitution Reactions Amine tert-Butyl 5-amino-2-oxopyridine- 1(2H)-carboxylate Reagent_Red->Amine Deprotected 5-Nitro-2(1H)-pyridone Reagent_Dep->Deprotected

Key reactive pathways for synthetic diversification.
Reduction of the Nitro Group

The transformation of the nitro group to an amine is a cornerstone of medicinal chemistry. This reaction unmasks a nucleophilic site that can be used for a wide range of coupling reactions (e.g., amidation, sulfonylation, reductive amination).

Deprotection of the Boc Group

The Boc group is readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in a solvent like dichloromethane, or with hydrochloric acid (HCl) in dioxane. This deprotection reveals the N-H of the pyridone ring, allowing for subsequent N-alkylation or N-arylation reactions, further expanding the diversity of accessible molecules.

Application as a Hypoxia-Activated Moiety

Nitroaromatic compounds are extensively studied as bioreductive prodrugs for targeting hypoxic tumors.[7] In the low-oxygen environment of solid tumors, nitroreductase enzymes can reduce the nitro group, triggering the release of a cytotoxic agent.[7] Therefore, tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate serves as a valuable starting material or fragment for developing novel hypoxia-activated anticancer agents.[7]

Safety, Handling, and Storage

As a research chemical, this compound should be handled with appropriate care. A specific Safety Data Sheet (SDS) may not be available, but precautions can be guided by data from structurally related compounds.

  • Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.[8]

  • Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong bases, and combustible materials.[8]

  • Storage: For long-term stability, store in a tightly sealed container in a cool, dry place. Refrigeration (2-8 °C) is recommended.[4][8] Protect from moisture and light.

  • Fire and Explosion Hazard: While not explicitly rated, organic nitro compounds should be treated as potentially combustible. Keep away from heat, sparks, and open flames.[9]

  • Toxicity: The toxicological properties have not been fully investigated. Avoid contact with skin and eyes, and do not ingest or inhale.[8] May cause skin and eye irritation.[10]

  • Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a well-defined chemical intermediate with significant potential for synthetic and medicinal chemistry. Its strategically placed functional groups—a stable protecting group and a versatile nitro handle—allow for controlled, sequential modifications. This makes it an ideal building block for constructing libraries of novel compounds, particularly in the pursuit of new therapeutic agents. Proper understanding of its properties, reactivity, and handling is paramount to leveraging its full potential in a research setting.

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Foundational

Reactivity profile of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

An In-Depth Technical Guide to the Reactivity Profile of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Executive Summary tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a highly functionalized heterocyclic com...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Reactivity Profile of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Executive Summary

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a highly functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and organic synthesis. Its unique electronic architecture, featuring an electron-deficient pyridone ring, a versatile nitro group, and a labile N-tert-butoxycarbonyl (Boc) protecting group, makes it a powerful intermediate for the construction of complex molecular scaffolds. This guide provides a comprehensive analysis of its reactivity, focusing on the key transformations that enable its use as a versatile building block. We will explore the mechanistic underpinnings of its participation in nucleophilic aromatic substitution and cycloaddition reactions, detail the selective reduction of its nitro moiety, and discuss the strategic role of the Boc group. This document serves as a technical resource for scientists, offering field-proven insights and detailed protocols to effectively leverage this compound in drug development and synthetic chemistry programs.

Introduction and Molecular Profile

The title compound, tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, belongs to the class of nitropyridones, which are privileged structures in the synthesis of novel therapeutics and functional materials.[1] The convergence of three distinct functional domains within a single molecule dictates its chemical behavior:

  • The 5-Nitro-2-pyridone Core: The potent electron-withdrawing nature of the nitro group at the C5 position significantly depletes the electron density of the pyridone ring. This electronic deficit activates the ring system towards specific classes of reactions, most notably nucleophilic attack and cycloadditions.

  • The C5-Nitro Group: Beyond its role as a ring activator, the nitro group is a key functional handle that can be transformed into an amino group.[2][3] This conversion fundamentally alters the electronic character of the molecule, switching the substituent effect from strongly deactivating to strongly activating, thereby opening up new avenues for subsequent functionalization.[3]

  • The N-Boc Group: The tert-butoxycarbonyl (Boc) group serves as a standard protecting group for the pyridone nitrogen.[4] Its primary function is to enhance solubility in organic solvents and to modulate the reactivity of the ring system. Crucially, it can be removed under mild acidic conditions, enabling further derivatization at the nitrogen atom.

This guide will dissect the reactivity profile arising from the interplay of these three components.

PropertyValue
IUPAC Name tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate[5]
CAS Number 1706436-34-1[5]
Molecular Formula C₁₀H₁₂N₂O₅[5]
Molecular Weight 240.22 g/mol [5]
Appearance White to pale cream crystals or powder[6]

Synthesis and Preparation

The nitration of pyridine often proceeds not through direct electrophilic aromatic substitution, but via a more complex mechanism involving the formation of an N-nitropyridinium ion intermediate.[7][8][9][10] Reaction of this intermediate with a nucleophile like sulfite can lead to dihydropyridine adducts, which then rearrange to yield 3-nitropyridine through a[7][11] sigmatropic shift of the nitro group.[7][8][9][10][12] Subsequent functionalization, such as oxidation to the 2-pyridone and protection of the nitrogen with a Boc group, would yield the target molecule.

Synthesis_Pathway Pyridine Pyridine N_Nitropyridinium N-Nitropyridinium Ion Pyridine->N_Nitropyridinium N2O5 Three_Nitropyridine 3-Nitropyridine N_Nitropyridinium->Three_Nitropyridine 1. SO2/HSO3- 2. [1,5] Sigmatropic Shift Five_Nitro_Two_Pyridone 5-Nitro-2-pyridone Three_Nitropyridine->Five_Nitro_Two_Pyridone Oxidation Target tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Five_Nitro_Two_Pyridone->Target (Boc)2O, Base

Caption: Plausible synthetic pathway to the target compound.

Reactivity of the Electron-Deficient Pyridone Core

Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for the pyridone ring in this compound is nucleophilic aromatic substitution (SNAr). Aromatic rings are typically nucleophilic, but the presence of a strong electron-withdrawing group, such as the nitro group at C5, renders the ring electrophilic and susceptible to attack by nucleophiles.[13]

Mechanism and Regioselectivity: The SNAr reaction proceeds via a two-step addition-elimination mechanism.[11] A nucleophile first attacks an electron-deficient carbon atom, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[11][13] Aromaticity is then restored by the expulsion of a leaving group.

In the case of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, the positions ortho (C4, C6) and para (C2, though already substituted) to the nitro group are the most electronically activated. Nucleophilic attack at the C4 or C6 positions allows the negative charge of the Meisenheimer intermediate to be effectively delocalized onto the oxygen atoms of the nitro group through resonance. This provides significant stabilization, lowering the activation energy for this pathway.[11] Consequently, substitution is heavily favored at these positions.

SNAr_Mechanism cluster_0 SNAr Mechanism at C4 cluster_1 Resonance Stabilization Reactant Activated Pyridone (with leaving group 'L' at C4) Meisenheimer Meisenheimer Complex (Resonance Stabilized) Reactant->Meisenheimer + Nu⁻ Product C4-Substituted Product Meisenheimer->Product - L⁻ M1 Negative charge on C4 M2 Charge delocalized into ring M1->M2 Resonance M3 Charge on Nitro Group M2->M3 Resonance

Caption: General mechanism for SNAr at an activated pyridone ring.

[4+2] Cycloaddition Reactions (Diels-Alder)

The electron-deficient nature of the 5-nitropyridone system makes it an excellent dienophile for Diels-Alder reactions.[1] This cycloaddition reaction, a concerted process involving a 4π-electron system (the diene) and a 2π-electron system (the dienophile), is a powerful tool for forming six-membered rings.[14][15]

When reacted with an electron-rich diene, such as 2,3-dimethyl-1,3-butadiene, 5-nitro-2-pyridones undergo a regioselective Diels-Alder reaction across the C5 and C6 positions.[1] The initial cycloadduct can then undergo aromatization, often accompanied by the elimination of nitrous acid (HNO₂), to yield highly substituted quinolone frameworks.[1] This strategy provides an efficient route to valuable heterocyclic scaffolds.

Diels_Alder Pyridone 5-Nitropyridone (Dienophile) Cycloadduct Initial [4+2] Cycloadduct (Bicyclic Intermediate) Pyridone->Cycloadduct Heat Diene Electron-Rich Diene Diene->Cycloadduct Quinolone Quinolone Product Cycloadduct->Quinolone Aromatization (-HNO2)

Caption: Diels-Alder reaction of a 5-nitropyridone with a diene.

Transformations of the Nitro Group

Reduction to 5-Amino-2-oxopyridine Derivatives

The reduction of an aromatic nitro group to a primary amine is one of the most fundamental and important transformations in organic synthesis.[16] This reaction converts a powerful electron-withdrawing, meta-directing group into a strongly electron-donating, ortho/para-directing group, thus completely altering the reactivity of the aromatic ring.[3] A variety of methods are available for this six-electron reduction.[16][17]

The choice of reducing agent is critical and depends on the presence of other functional groups in the molecule.

Reduction MethodReagents & ConditionsAdvantagesLimitations
Catalytic Hydrogenation H₂ gas, Pd/C, PtO₂, or Raney Ni catalyst in a solvent like EtOH or EtOAc.[3][17]High efficiency, clean reaction, simple workup.Low chemoselectivity; may reduce other functional groups (alkenes, alkynes, etc.).[16]
Metal-Mediated Reduction Fe, Sn, or Zn metal in the presence of an acid (e.g., HCl, NH₄Cl).[3][16]Excellent chemoselectivity, tolerates many functional groups.[16]Stoichiometric amounts of metal are required, leading to more waste; workup can be more complex.
Transfer Hydrogenation Ammonium formate or hydrazine with a Pd/C catalyst.Avoids the need for high-pressure H₂ gas.Can have similar chemoselectivity issues as direct hydrogenation.
Chloride Salts Tin(II) chloride (SnCl₂) in HCl/EtOH.Mild conditions, good for sensitive substrates.Stoichiometric tin salts are required.

Role of the N-Boc Protecting Group

The N-Boc group is a cornerstone of modern organic synthesis, valued for its stability under a wide range of conditions (e.g., nucleophilic attack, basic conditions, many reductions) and its clean, facile removal.

Deprotection and Further N-Functionalization

The tert-butyl ester linkage is sensitive to acid. The Boc group can be efficiently cleaved using strong acids like trifluoroacetic acid (TFA) in a solvent such as dichloromethane (DCM), or with HCl in an organic solvent like dioxane or methanol. The byproducts, isobutylene and carbon dioxide, are volatile, simplifying purification. Once deprotected, the resulting secondary amide nitrogen of the pyridone ring is available for further functionalization, such as alkylation or acylation, to introduce additional diversity into the molecular scaffold.

Synthetic Utility and Workflow

The distinct reactivity of each functional moiety in tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate allows for a logical and sequential synthetic strategy to build molecular complexity. A typical workflow might involve an initial SNAr or cycloaddition reaction on the activated ring, followed by reduction of the nitro group to an amine, and finally, deprotection and functionalization of the pyridone nitrogen. This strategic approach maximizes the utility of the starting material.

workflow cluster_step1 Step 1: Ring Functionalization cluster_step2 Step 2: Nitro Group Transformation cluster_step3 Step 3: N-Deprotection/Functionalization Start tert-Butyl 5-nitro-2-oxopyridine- 1(2H)-carboxylate SNAr SNAr Reaction (e.g., with R-NH2) Start->SNAr Path A Cyclo [4+2] Cycloaddition (with Diene) Start->Cyclo Path B Reduction Nitro Group Reduction (e.g., H2, Pd/C) SNAr->Reduction Deprotect Boc Deprotection (TFA) Reduction->Deprotect N_Func N-Alkylation or N-Acylation Deprotect->N_Func Final Complex Molecular Scaffold N_Func->Final

Caption: A strategic workflow for building molecular complexity.

Detailed Experimental Protocols

The following protocols are representative procedures based on established methodologies for analogous systems and serve as a practical guide for laboratory execution.

Protocol 7.1: Catalytic Hydrogenation of the Nitro Group

Objective: To reduce the C5-nitro group to a C5-amino group.

Materials:

  • tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 equiv)

  • 10% Palladium on Carbon (Pd/C) (10 mol% Pd)

  • Ethanol (EtOH) or Ethyl Acetate (EtOAc)

  • Hydrogen (H₂) gas supply (balloon or Parr hydrogenator)

  • Celite

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar, add tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (e.g., 1.00 g, 4.16 mmol).

  • Add the solvent (e.g., 20 mL of EtOH).

  • Carefully add 10% Pd/C (e.g., 443 mg, 0.416 mmol Pd) to the mixture. The catalyst should be handled with care as it can be pyrophoric.

  • Seal the flask, and purge the system by evacuating and backfilling with an inert gas (N₂ or Ar) three times.

  • Introduce hydrogen gas via a balloon or connect the flask to a Parr apparatus.

  • Stir the reaction mixture vigorously at room temperature under a positive pressure of H₂.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 2-16 hours).

  • Once complete, carefully vent the H₂ atmosphere and purge the flask with an inert gas.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with additional solvent (EtOH or EtOAc).

Protocol 7.2: N-Boc Deprotection

Objective: To remove the N-Boc protecting group.

Materials:

  • N-Boc protected pyridone (1.0 equiv)

  • Dichloromethane (DCM)

  • Trifluoroacetic Acid (TFA) (10-20 equiv)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

  • Dissolve the N-Boc protected pyridone (e.g., 1.00 g) in DCM (e.g., 10 mL) in a round-bottom flask with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trifluoroacetic acid (TFA) (e.g., 5-10 mL) dropwise to the stirred solution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

  • Monitor the reaction by TLC or LC-MS until deprotection is complete (typically 1-4 hours).

  • Once complete, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Re-dissolve the residue in a minimal amount of DCM and carefully neutralize by slowly adding it to a stirred, cooled (0 °C) saturated NaHCO₃ solution until gas evolution ceases.

  • Extract the aqueous layer with DCM or another suitable organic solvent (e.g., 3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the deprotected pyridone.

Conclusion

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a strategically designed synthetic intermediate whose reactivity is governed by the predictable and versatile chemistry of its constituent parts. The electron-deficient pyridone core provides a platform for C-C and C-heteroatom bond formation through SNAr and cycloaddition reactions. The nitro group acts as both a powerful activating group and a synthetic handle for conversion to an amine, fundamentally altering the molecule's electronic properties. Finally, the Boc group offers robust protection and a straightforward deprotection strategy. A thorough understanding of this reactivity profile allows chemists to design and execute efficient synthetic routes toward complex, high-value molecules for pharmaceutical and materials science applications.

References

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Foundational

An In-Depth Technical Guide to tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals Abstract tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. Th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. The strategic placement of a nitro group and an N-Boc protecting group on the 2-pyridone scaffold imparts a unique reactivity profile, making it a versatile precursor for a wide array of complex molecular architectures. The electron-withdrawing nitro group activates the pyridone ring for various transformations, while the acid-labile tert-butoxycarbonyl (Boc) group allows for controlled manipulation of the ring nitrogen. This guide provides a comprehensive overview of its synthesis, physicochemical properties, key chemical reactions, and its utility as a scaffold in the development of novel therapeutic agents.

Molecular Overview and Physicochemical Properties

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a stable, crystalline solid at room temperature. Its structure combines the features of a 2-pyridone, a nitroarene, and a carbamate, leading to its characteristic reactivity.

PropertyValueSource
IUPAC Name tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate[1]
CAS Number 1706436-34-1[1]
Molecular Formula C₁₀H₁₂N₂O₅[1]
Molecular Weight 240.22 g/mol [1]
Appearance White to pale cream crystals or powder[2]
Purity Typically ≥95%[1]

Synthesis and Mechanistic Considerations

The synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is typically achieved through a two-step process starting from the commercially available 2-hydroxy-5-nitropyridine.

Step 1: Nitration of 2-Hydroxypyridine (Not shown, as 2-hydroxy-5-nitropyridine is the common starting material).

Step 2: N-Boc Protection of 2-hydroxy-5-nitropyridine. This is the key step to install the carbamate protecting group. The reaction proceeds via nucleophilic attack of the pyridone nitrogen onto the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O).

Expert Insight: The Role of Base/Catalyst

While this reaction can proceed without a base, it is often sluggish. The addition of a base like triethylamine (TEA) or a nucleophilic catalyst such as 4-dimethylaminopyridine (DMAP) is common practice.[3][4] DMAP accelerates the reaction by first reacting with Boc₂O to form a highly reactive N-acylpyridinium intermediate, which is then readily attacked by the pyridone nitrogen.

Detailed Experimental Protocol: Synthesis
  • To a solution of 2-hydroxy-5-nitropyridine (1.0 eq) in an appropriate solvent (e.g., Tetrahydrofuran (THF), Acetonitrile) is added di-tert-butyl dicarbonate (Boc₂O, 1.2 eq).

  • Add a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 eq) or a stoichiometric amount of a non-nucleophilic base like triethylamine (TEA) (1.5 eq).

  • Stir the reaction mixture at room temperature for 12-24 hours. The reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, the solvent is removed under reduced pressure.

  • The residue is redissolved in a water-immiscible solvent like ethyl acetate and washed sequentially with dilute acid (e.g., 5% HCl), saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

  • Purification by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) affords the title compound as a solid.

Synthesis Workflow Diagram

Synthesis_Workflow SM 2-hydroxy-5-nitropyridine Reagent Boc₂O, DMAP (cat.) THF, Room Temp SM->Reagent Workup 1. Solvent Evaporation 2. Aqueous Workup 3. Extraction Reagent->Workup Reaction Product tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Purification Flash Column Chromatography Workup->Purification Purification->Product

Caption: General workflow for the Boc-protection of 2-hydroxy-5-nitropyridine.

Key Reactivity and Synthetic Utility

The utility of this molecule stems from the distinct reactivity of its functional groups. The nitro group acts as a powerful electron-withdrawing group and a synthetic handle for further modifications, while the Boc group provides a means for controlled deprotection.

A. Reactions Involving the Nitro Group

The nitro group is a "synthetic chameleon," serving as a precursor to various other functionalities.[5]

  • Reduction to Amine: The most common transformation is the reduction of the nitro group to an amine, yielding tert-butyl 5-amino-2-oxopyridine-1(2H)-carboxylate. This transformation is a gateway to a vast number of derivatives, as the resulting aniline-type amine can undergo diazotization, acylation, alkylation, and serve as a nucleophile in coupling reactions.

    • Common Reagents: Catalytic hydrogenation (H₂, Pd/C), Fe/HCl, SnCl₂·2H₂O.

  • Nucleophilic Aromatic Substitution (SₙAr): The strong electron-withdrawing nature of the nitro group activates the pyridone ring, facilitating nucleophilic attack, particularly if a suitable leaving group is present at an ortho or para position.[5]

B. Reactions Involving the Pyridone Ring

The electron-deficient nature of the 5-nitropyridone ring makes it a substrate for specific cycloaddition and substitution reactions.[5]

  • Diels-Alder Reactions: Electron-deficient 5-nitro-2-pyridones can act as dienophiles in Diels-Alder reactions with electron-rich dienes, leading to the formation of complex fused aza-heterocycles.[5]

  • Cross-Coupling Reactions: While the nitro group itself is not typically used in cross-coupling, its reduction to an amine, followed by conversion to a halide or triflate, opens the door to powerful C-C and C-N bond-forming reactions like Suzuki, Heck, and Buchwald-Hartwig couplings.

C. Deprotection of the Boc Group

The tert-butoxycarbonyl group is a cornerstone of modern protecting group strategy due to its stability to basic and nucleophilic conditions, and its facile removal under acidic conditions.[3][4]

  • Acid-Catalyzed Cleavage: Treatment with strong acids like trifluoroacetic acid (TFA) in a solvent such as dichloromethane (DCM), or with HCl in methanol or dioxane, efficiently removes the Boc group to regenerate the N-H pyridone.[3][6] The mechanism involves protonation of the carbamate carbonyl, followed by the loss of a stable tert-butyl cation, which is scavenged, and subsequent decarboxylation to release the free amine and CO₂ gas.[4][6]

Reactivity Pathways Diagram

Reactivity_Pathways Start tert-Butyl 5-nitro-2-oxopyridine- 1(2H)-carboxylate Amine tert-Butyl 5-amino-2-oxopyridine- 1(2H)-carboxylate Start->Amine Reduction (e.g., H₂, Pd/C) Deprotected 5-Nitro-2-pyridone Start->Deprotected Acid (e.g., TFA, HCl) Amide Acylated Amine Derivative Amine->Amide Acylation Coupling Cross-Coupling Precursor (e.g., Halide, Triflate) Amine->Coupling Sandmeyer Reaction, etc.

Caption: Key transformations of the title compound.

Applications in Medicinal Chemistry and Drug Discovery

Pyridone scaffolds are considered "privileged structures" in drug discovery.[7][8][9] They are capable of acting as both hydrogen bond donors and acceptors and can serve as bioisosteres for amides and phenyl rings, improving physicochemical properties like solubility and metabolic stability.[7][9][10]

The 5-nitro-2-pyridone core, and its derivatives, are integral to the synthesis of compounds targeting a range of biological processes. The introduction of the nitro group provides a strategic point for diversification. For example, the corresponding 5-amino derivative is a key intermediate for building molecules used in the development of kinase inhibitors, anticoagulants, and antibacterial agents.[11] The ability to functionalize the 5-position allows for the precise orientation of pharmacophoric features to interact with target proteins.

Conclusion

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is more than just a chemical intermediate; it is a strategically designed building block that offers synthetic chemists a reliable and versatile platform for molecular construction. Its predictable reactivity, governed by the interplay between the activating nitro group and the labile Boc protector, allows for sequential and controlled chemical modifications. For professionals in drug development, this compound represents a valuable starting point for the exploration of new chemical space around the privileged pyridone scaffold, facilitating the rapid generation of diverse compound libraries for biological screening.

References

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  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved February 17, 2026, from [Link]

  • Google Patents. (2019). WO2019158550A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate.
  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved February 17, 2026, from [Link]

  • Sau, P., et al. (2019). tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones from Terminal Aryl Alkenes. Organic Letters, 21(13), 4966-4970.
  • PubChem. (n.d.). Tert-butyl 2-methyl-5-oxopiperidine-1-carboxylate. Retrieved February 17, 2026, from [Link]

  • Yamai, Y., et al. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Nucleophilic Functionalization of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

This Application Note provides a comprehensive technical guide for Nucleophilic Substitution Reactions with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS 1706436-34-1). This reagent is a highly specialized elec...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for Nucleophilic Substitution Reactions with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS 1706436-34-1).

This reagent is a highly specialized electrophilic scaffold used in the synthesis of complex aza-heterocycles, particularly pyrrolopyridines and functionalized 2-pyridones (often Factor Xa or kinase inhibitor intermediates). Its unique reactivity profile is governed by the cooperative electron-withdrawing effects of the 5-nitro group and the N-Boc protection.

Executive Summary & Chemical Profile

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate represents a class of "push-pull" electron-deficient heterocycles. Unlike simple pyridines, this molecule possesses two highly activated electrophilic sites due to the specific arrangement of the Nitro (


)  group at C-5 and the Boc-protected Nitrogen  at N-1.
Core Reactivity Principles
  • C-6 Electrophilicity (Primary Mode): The C-6 position is vicinal to the nitro group and ortho to the N-Boc group. It acts as a "super-Michael acceptor" (nitroalkene moiety). Nucleophiles predominantly attack here, leading to Oxidative Nucleophilic Substitution of Hydrogen (ONSH) or cyclization.

  • Nitro-Displacement (Secondary Mode): The nitro group at C-5 is a leaving group in

    
     reactions, particularly with hard nucleophiles (alkoxides, thiols), though this pathway competes with C-6 addition.
    
  • N-Boc Lability: The tert-butyl carbamate group activates the ring but is susceptible to cleavage under acidic conditions or nucleophilic attack at the carbonyl if the ring electrophilicity is masked.

PropertySpecification
CAS Number 1706436-34-1
Formula

MW 240.21 g/mol
Electronic Character Highly Electron-Deficient (

-acid)
Primary Reaction Nucleophilic Addition-Elimination at C-6
Storage 2-8°C, Inert Atmosphere (Hygroscopic)

Mechanistic Pathways

The regioselectivity of nucleophilic attack is dictated by the stability of the anionic


-complex (Meisenheimer complex).

ReactionPathways SM N-Boc-5-Nitro-2-Pyridone (Substrate) Nu Nucleophile (Nu-) SM->Nu C6_Attack Path A: Attack at C-6 (Kinetic Control) Nu->C6_Attack Soft Nu (Enolates, Amines) C5_Attack Path B: Attack at C-5 (Nitro Displacement) Nu->C5_Attack Hard Nu (OR-, SR-) Inter_C6 σ-Adduct (C-6) Stabilized by NO2 & C=O C6_Attack->Inter_C6 Inter_C5 σ-Adduct (C-5) Ipso-substitution C5_Attack->Inter_C5 Prod_Pyrrolo Pyrrolopyridine (via Cyclization) Inter_C6->Prod_Pyrrolo + Isocyanoacetate (Barton-Zard) Prod_ONSH 6-Substituted Pyridone (via Oxidation) Inter_C6->Prod_ONSH + Oxidant (DDQ/Air) Prod_SNAr 5-Substituted Pyridone (via NO2 loss) Inter_C5->Prod_SNAr - NO2-

Figure 1: Divergent reaction pathways based on nucleophile hardness and reaction conditions.

Experimental Protocols

Protocol A: Synthesis of Pyrrolopyridines (Barton-Zard Reaction)

This is the highest-value transformation for this scaffold, converting the nitropyridone into a fused pyrrolopyridine system (7-azaindole derivative precursor) in a single step.

Mechanism: The isocyanoacetate anion attacks C-6. The resulting nitronate intermediate cyclizes onto the isocyanide, followed by aromatization and loss of


 (or equivalent).

Materials:

  • Substrate: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq)

  • Reagent: Ethyl isocyanoacetate (1.2 eq)

  • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.0 eq) or

    
    .
    
  • Solvent: THF or Isopropanol.

Step-by-Step Procedure:

  • Preparation: Dissolve 1.0 mmol (240 mg) of substrate in anhydrous THF (5 mL) under

    
     atmosphere.
    
  • Addition: Cool the solution to 0°C. Add Ethyl isocyanoacetate (1.2 mmol) dropwise.

  • Base Addition: Add DBU (2.0 mmol) slowly. The solution will likely turn deep red/orange due to the formation of the anionic intermediate.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (the nitro group is lost, so polarity changes significantly).

  • Workup: Quench with saturated

    
     solution. Extract with EtOAc (3x).
    
  • Purification: Wash combined organics with brine, dry over

    
    , and concentrate. Purify via flash chromatography (Hexanes/EtOAc).
    

Expected Outcome: Formation of the Boc-protected pyrrolo[3,2-c]pyridine derivative (or tautomer depending on workup).

Protocol B: Oxidative Nucleophilic Substitution of Hydrogen (ONSH) at C-6

Used to introduce alkyl or aryl groups at the C-6 position without cyclization.

Materials:

  • Substrate (1.0 eq)

  • Nucleophile: Grignard reagent (R-MgBr) or Lithium Enolate.

  • Oxidant: DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or

    
    .
    
  • Solvent: THF (anhydrous).

Step-by-Step Procedure:

  • Nucleophilic Attack: Dissolve substrate in THF at -78°C. Add the nucleophile (1.1 eq) dropwise. Note: The N-Boc group may be sensitive; ensure temperature control.

  • Intermediate Formation: Stir at -78°C for 1 hour. The nucleophile adds to C-6, breaking aromaticity (forming a dihydropyridone intermediate).

  • Oxidation: Add a solution of DDQ (1.2 eq) in THF while still cold, then allow to warm to RT. This restores the double bond (aromaticity) by removing the hydride at C-6.

  • Workup: Filter through a Celite pad to remove hydroquinone byproducts. Concentrate and purify.

Protocol C: Displacement of Nitro Group

This reaction is less common for this specific Boc-protected substrate due to competition from C-6 attack, but can be achieved with specific "hard" nucleophiles.

Target: Replacement of


 with 

(Thiol) or

(Alkoxy).

Step-by-Step Procedure:

  • Setup: Dissolve substrate in DMF (Polar Aprotic solvent promotes

    
    ).
    
  • Nucleophile: Add Sodium Thiophenolate (PhSNa) or similar thiolate (1.1 eq) at 0°C.

  • Reaction: Stir at 0°C to RT. Avoid heating, as this promotes Boc-deprotection or ring degradation.

  • Observation: The displacement of the nitro group is often accompanied by a color change (loss of the specific nitro-chromophore).

  • Quench: Dilute with water and extract immediately to prevent hydrolysis of the active ester (Boc).

Troubleshooting & Optimization

IssueProbable CauseSolution
Boc Deprotection Acidic impurities or excessive heat.Maintain pH > 7; keep reaction temp < 40°C. Use non-nucleophilic bases (e.g., DIPEA, DBU).
Low Regioselectivity Competition between C-6 and C-4.C-6 is electronically favored by the Nitro group. Lower temperature (-78°C) enhances selectivity.
Ring Opening Nucleophilic attack at C-2 (Carbonyl).Avoid hydroxide bases (

,

). Use Carbonate or Amine bases.
No Reaction Nucleophile too weak.The substrate is activated, but sterics (Boc) may hinder approach. Use polar solvents (DMF/DMSO) to increase nucleophile reactivity.

Safety & Handling

  • Energetic Compound: Nitro-substituted heterocycles can be energetic. While this specific derivative is stable, avoid heating crude reaction mixtures to dryness without testing for exotherms.

  • Sensitizer: Pyridone derivatives can be skin sensitizers. Handle with gloves and in a fume hood.

  • Boc-Stability: The compound decomposes slowly in the presence of moisture/acid, releasing

    
     and isobutylene. Store in a desiccator.
    

References

  • BenchChem. Reactivity of the nitro group on a pyridine ring. Retrieved from .

  • Nagatoshi, Y., et al. (2020).[1] Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones.[2] Molecules, 25(3), 665.

  • Barton, D. H. R., & Zard, S. Z. (1985). A new synthesis of pyrroles from nitroalkenes. Journal of the Chemical Society, Chemical Communications.
  • Thermo Fisher Scientific. tert-Butyl (S)-5-oxopyrrolidine-2-carboxylate Product Page. (Structural analog reference).

  • Makosza, M. (1987). Vicarious nucleophilic substitution of hydrogen. Accounts of Chemical Research. (Mechanistic basis for Protocol B).

Sources

Application

Procedures for scaling up the synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Executive Summary This application note details a robust, scalable protocol for the synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS: 1706436-34-1). This intermediate is critical in the development of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS: 1706436-34-1). This intermediate is critical in the development of Factor Xa inhibitors and other nitrogen-heterocycle-based pharmaceuticals.

The synthesis addresses the primary challenge of regioselectivity —specifically, favoring


-acylation over 

-acylation of the ambident nucleophile 5-nitro-2-pyridone. By utilizing a DMAP-catalyzed mechanism, this protocol achieves


selectivity. The procedure is optimized for kilogram-scale production, emphasizing thermal safety, gas evolution management, and purification via crystallization rather than chromatography.

Strategic Analysis & Mechanism

The Challenge: Ambident Nucleophilicity

The starting material, 5-nitro-2-pyridone , exists in a tautomeric equilibrium with 2-hydroxy-5-nitropyridine . Under basic conditions, the deprotonated anion can react at either the nitrogen (amide formation) or the oxygen (imidate ester formation).

  • Thermodynamic Control: The

    
    -Boc product (carbamate) is generally more stable than the 
    
    
    
    -Boc product (carbonate).
  • Kinetic Control: The use of 4-Dimethylaminopyridine (DMAP) is non-negotiable for scale-up. DMAP reacts with di-tert-butyl dicarbonate (

    
    ) to form an electrophilic 
    
    
    
    -Boc-pyridinium species that is highly reactive toward the pyridone nitrogen, securing the desired regiochemistry.
Reaction Pathway Visualization

The following diagram illustrates the catalytic cycle and the critical divergence point for regioselectivity.

ReactionPathway Start Boc2O + DMAP Inter [N-Boc-DMAP]+ Intermediate (Highly Electrophilic) Start->Inter Fast Exotherm Transition Transition State Inter->Transition + Substrate Substrate 5-Nitro-2-pyridone (Nucleophile) Product N-Boc Product (Major) Transition->Product Kinetic Path (Fast) SideProduct O-Boc Isomer (Minor) Transition->SideProduct Thermodynamic Path (Slow) Product->Start Regenerate DMAP

Figure 1: Catalytic cycle favoring N-acylation via the activated N-Boc-DMAP intermediate.

Scalable Experimental Protocol

Materials & Reagents
ReagentEquiv.RoleCritical Attribute
5-Nitro-2-pyridone 1.0SubstrateDry, moisture <0.5%
Di-tert-butyl dicarbonate (

)
1.2 - 1.5ReagentMelt at 23°C; Handle as liquid
Triethylamine (TEA) 1.2BaseScavenges protons
DMAP 0.1CatalystCritical for Regioselectivity
Dichloromethane (DCM) 10 VolSolventAnhydrous; Alt: Me-THF
Step-by-Step Methodology
Phase 1: Reactor Setup & Charging
  • Preparation: Ensure the reactor is clean, dry, and inerted with Nitrogen (

    
    ).
    
  • Charging: Load 5-nitro-2-pyridone (1.0 equiv) and DMAP (0.1 equiv) into the reactor.

  • Solvent Addition: Add DCM (10 volumes relative to substrate mass).

    • Note: The nitro-pyridone has poor solubility; a slurry is expected initially.

  • Base Addition: Add Triethylamine (1.2 equiv) slowly.

    • Observation: The slurry may thin slightly as the salt forms.

Phase 2: Reaction (Exotherm Control)
  • Temperature Control: Cool the mixture to 0–5°C .

  • Reagent Addition: Add

    
      (1.2 equiv) dropwise or via a dosing pump over 60–90 minutes .
    
    • CRITICAL SAFETY PARAMETER: The reaction of DMAP with

      
       is exothermic. Maintain internal temperature 
      
      
      
      during addition to prevent thermal runaway and gas evolution surges.
  • Reaction: Allow the mixture to warm to 20–25°C naturally. Stir for 4–6 hours .

    • Endpoint: Monitor via HPLC (Target: <1% starting material).

Phase 3: Workup & Isolation
  • Quench: Add 0.5 M Citric Acid (5 volumes) to the reactor while stirring.

    • Why Citric Acid? It neutralizes TEA/DMAP without inducing acid-catalyzed deprotection of the Boc group (which occurs with strong mineral acids).

  • Phase Separation: Separate the organic layer.[1] Wash with Water (5 volumes) followed by Brine (5 volumes).

  • Drying: Dry organic layer over

    
    , filter, and concentrate under reduced pressure at 
    
    
    
    .
  • Crystallization (Purification):

    • Dissolve the crude residue in minimal hot Ethyl Acetate .

    • Slowly add n-Heptane (anti-solvent) until turbidity persists.

    • Cool to 0°C to precipitate the product.

    • Filter and wash with cold Heptane.

Process Flow Diagram (Unit Operations)

ProcessFlow Reactor Reactor Charge (Substrate + DMAP + DCM) Addition Controlled Addition (Boc2O @ 0-5°C) Reactor->Addition Inert Atmosphere Reaction Reaction Phase (25°C, 4-6 hrs) Addition->Reaction Exotherm Mgmt Quench Quench & Wash (Citric Acid / Brine) Reaction->Quench IPC: <1% SM Evap Solvent Swap / Conc. (Vac < 35°C) Quench->Evap Phase Split Cryst Crystallization (EtOAc / Heptane) Evap->Cryst Crude Oil Isolation Filtration & Drying Cryst->Isolation Solid Recovery

Figure 2: Unit operations for the scale-up of N-Boc protection.[2]

Safety & Hazard Analysis

Thermal Runaway & Gas Evolution
  • Hazard:

    
     decomposes thermally to release 
    
    
    
    and isobutylene. This decomposition is autocatalytic in the presence of strong acids or excessive heat.
  • Control: Never heat the reaction mass above 40°C. Ensure the reactor vent is sized for emergency gas release.

  • Reagent Handling:

    
     is toxic if inhaled. Melt it in a warm water bath (max 30°C), never with a heat gun.
    
Nitro Compound Sensitivity
  • Hazard: Nitro-pyridines are energetic. While 5-nitro-2-pyridone is generally stable, avoid friction or impact on the dry solid.

  • Control: Keep the material wet with solvent during transfer whenever possible.

Analytical Controls

In-Process Control (IPC) - HPLC
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm).

  • Mobile Phase: A: 0.1%

    
     in Water; B: Acetonitrile.
    
  • Gradient: 10% B to 90% B over 15 mins.

  • Detection: UV at 254 nm (Nitro group absorbance).

  • Spec: Starting Material (RT ~3.5 min) < 1.0%; Product (RT ~8.2 min).

NMR Validation (Regiochemistry)

To confirm


-alkylation vs 

-alkylation, check the chemical shift of the proton at the C3 position (adjacent to the carbonyl).
  • 
    -Boc (Target):  The carbonyl of the Boc group deshields the ring protons differently than the 
    
    
    
    -Boc.
  • Diagnostic Signal:

    
     1.60 ppm (s, 9H, t-Bu). The aromatic region will show a doublet (C6-H) and a doublet of doublets (C4-H).
    

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (<60%) Hydrolysis of Boc group during workup.Ensure aqueous washes are not too acidic (pH > 4). Use Citric Acid, not HCl.
High O-Isomer Insufficient DMAP or high temperature.Verify DMAP charge (must be >5 mol%). Keep addition temp <5°C.
Gelling/Solidification High concentration.Dilute reaction to 15 volumes of DCM.
Residual Boc2O Excess reagent used.[3][4]Wash organic layer with dilute aqueous dimethylaminopropylamine (DAPA) to scavenge excess anhydride.

References

  • Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols.[4][5][6][7] The Journal of Organic Chemistry, 65(20), 6368–6380.

  • Knölker, H. J., et al. (1996). DMAP-Catalyzed Isocyanate Formation. Synlett, 1996(10), 969-970.

  • Sigma-Aldrich. (2024). Safety Data Sheet: 5-Nitro-2-pyridone.

  • Chankeshwara, S. V., & Chakraborti, A. K. (2006).[7] Catalyst-free N-tert-butyloxycarbonylation of amines in water. Organic Letters, 8(15), 3259-3262.

  • BenchChem. (2025).[8][9] Application Note: N-Boc Protection Protocols.

Sources

Method

Application Notes &amp; Protocols: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate as a Versatile Precursor for Novel Heterocyclic Scaffolds

An Applications Guide for Medicinal and Synthetic Chemists Abstract: This technical guide details the synthetic utility of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, a highly functionalized and reactive building...

Author: BenchChem Technical Support Team. Date: February 2026

An Applications Guide for Medicinal and Synthetic Chemists

Abstract: This technical guide details the synthetic utility of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, a highly functionalized and reactive building block for the construction of diverse heterocyclic systems. The inherent electronic properties of this reagent, chiefly the strong electron-withdrawing nature of the C5-nitro group, render the pyridone ring susceptible to a variety of transformations not readily accessible with parent 2-pyridone systems. We provide in-depth mechanistic discussions and validated, step-by-step protocols for three major classes of transformations: [4+2] cycloadditions for the synthesis of quinolone cores, nucleophilic aromatic substitution of hydrogen (SNAr-H) for direct C-C and C-N bond formation, and tandem reduction-cyclization cascades to access fused aminopyrrolidines. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile precursor in the design and synthesis of novel chemical entities.

Reagent Profile: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

The title compound is a stable, bench-top solid whose synthetic potential stems from the confluence of three key structural features: the 2-pyridone core, the activating C5-nitro group, and the N-Boc protecting group. The nitro group profoundly decreases the electron density of the heterocyclic ring, activating it for cycloadditions and nucleophilic attacks. The tert-butyloxycarbonyl (Boc) group provides steric bulk and modulates the reactivity of the ring nitrogen, while also offering a handle for facile deprotection under acidic conditions.

PropertyValue
IUPAC Name tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate
CAS Number 1706436-34-1[1]
Molecular Formula C₁₀H₁₂N₂O₅
Molecular Weight 240.22 g/mol [1]
Appearance Off-white to yellow solid
Solubility Soluble in Dichloromethane (DCM), Chloroform, Ethyl Acetate, Acetonitrile

[4+2] Diels-Alder Cycloadditions: A Gateway to Quinolone Scaffolds

Expertise & Mechanistic Insight

The 2-pyridone ring system can formally act as a diene in Diels-Alder (D-A) reactions. However, its aromatic character generally necessitates harsh conditions. The introduction of a strong electron-withdrawing group like a nitro moiety at the C5 position fundamentally alters this reactivity. It lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridone system, making it a highly reactive and electron-deficient diene partner for inverse-electron-demand D-A reactions. More significantly, the C5-C6 double bond, activated by the nitro group, acts as a potent dienophile for normal-electron-demand D-A reactions with electron-rich dienes[2]. The reaction proceeds regioselectively across the C5 and C6 positions. The resulting bicyclic intermediate readily undergoes aromatization, often through the elimination of nitrous acid (HNO₂) under thermal conditions, to yield highly valuable quinolone frameworks[2].

cluster_workflow Workflow: Diels-Alder Reaction & Aromatization reagent tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate + Electron-Rich Diene solvent High-boiling solvent (e.g., Toluene, Xylene) reagent->solvent 1. Dissolve reaction Heat to reflux (e.g., 110-140 °C) solvent->reaction 2. Heat monitoring Monitor by TLC/LC-MS for consumption of starting material reaction->monitoring workup Cool to RT & Concentrate in vacuo reaction->workup 3. Upon completion purification Purify via Flash Column Chromatography (e.g., Hexanes/EtOAc gradient) workup->purification 4. Crude isolation product Isolated Quinolone Product purification->product 5. Final Product

Caption: General workflow for quinolone synthesis via Diels-Alder reaction.

Protocol 1: Synthesis of tert-Butyl 6,7-dimethyl-2-oxoquinoline-1(2H)-carboxylate

Materials:

  • tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq, 240 mg, 1.0 mmol)

  • 2,3-Dimethyl-1,3-butadiene (3.0 eq, 246 mg, 3.0 mmol)

  • Toluene (5 mL)

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:

  • To a 25 mL round-bottom flask, add tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate and toluene.

  • Stir the mixture at room temperature to achieve a clear solution or a fine suspension.

  • Add 2,3-dimethyl-1,3-butadiene to the mixture.

  • Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 12-18 hours. The causality for heating is to provide the necessary activation energy for the cycloaddition and to promote the subsequent elimination of nitrous acid for aromatization.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting nitropyridone spot indicates reaction completion.

  • Once complete, cool the reaction mixture to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The resulting crude residue is purified by flash column chromatography on silica gel, eluting with a gradient of 10% to 40% ethyl acetate in hexanes.

  • Combine the fractions containing the desired product and concentrate in vacuo to yield the title compound as a solid.

Nucleophilic Aromatic Substitution of Hydrogen (SNAr-H)

Expertise & Mechanistic Insight

Nucleophilic aromatic substitution (SNAr) is a cornerstone reaction for functionalizing electron-poor aromatic rings. Typically, this requires a good leaving group, such as a halide[3]. However, the extreme electron deficiency of the nitropyridone ring enables the direct substitution of a hydrogen atom, a process known as SNAr-H or oxidative nucleophilic substitution of hydrogen (ONSH)[4]. The reaction is initiated by the attack of a nucleophile at an electron-deficient carbon atom (typically ortho or para to the nitro group). This forms a negatively charged resonance-stabilized intermediate known as a Meisenheimer complex[5][6]. The rearomatization step does not involve the loss of a conventional leaving group but rather the expulsion of a hydride ion, which is unfavorable. Instead, an external oxidant (often atmospheric oxygen) or the nitroarene substrate itself facilitates the removal of two electrons and a proton to restore aromaticity[4]. This powerful method allows for direct C-H functionalization to form C-C or C-N bonds.

cluster_mechanism S-NAr-H Mechanism start Nitropyridone + Nucleophile (Nu⁻) meisenheimer Formation of σH-adduct (Meisenheimer Complex) start->meisenheimer 1. Nucleophilic Attack oxidation Oxidation (e.g., O₂, air) meisenheimer->oxidation 2. Rearomatization product Substituted Product oxidation->product 3. Final Product

Caption: Key steps in the Nucleophilic Aromatic Substitution of Hydrogen.

Protocol 2: Synthesis of tert-Butyl 4-anilino-5-nitro-2-oxopyridine-1(2H)-carboxylate

Materials:

  • tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq, 240 mg, 1.0 mmol)

  • Aniline (1.2 eq, 112 mg, 1.2 mmol)

  • Lithium bis(trimethylsilyl)amide (LiHMDS), 1.0 M solution in THF (2.2 eq, 2.2 mL)

  • Anhydrous Tetrahydrofuran (THF) (10 mL)

  • Round-bottom flask, magnetic stirrer, and an inert atmosphere (N₂ or Ar)

Procedure:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve aniline in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath. The causality for low temperature is to control the exothermicity of the deprotonation and maintain the stability of the resulting anilide.

  • Slowly add LiHMDS solution dropwise to the aniline solution. Stir for 30 minutes at -78 °C to ensure complete formation of the lithium anilide nucleophile.

  • In a separate flask, dissolve tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate in anhydrous THF.

  • Transfer the nitropyridone solution to the lithium anilide solution at -78 °C via cannula.

  • Allow the reaction to stir at -78 °C for 1 hour, then let it warm slowly to room temperature and stir overnight (approx. 16 hours) open to the air. The open-air setup is crucial as atmospheric oxygen serves as the oxidant to facilitate the rearomatization step[4].

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution (10 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: gradient of 15% to 50% ethyl acetate in hexanes) to afford the title compound.

Tandem Nitro-Reduction and Cyclization: Access to Fused Saturated Heterocycles

Expertise & Mechanistic Insight

The nitro group is a versatile functional handle that can be readily reduced to a primary amine under various conditions. This transformation unlocks a powerful synthetic strategy: a tandem reaction sequence where the in situ-generated amine participates in a subsequent intramolecular cyclization. The choice of reducing agent is critical and depends on the presence of other functional groups in the molecule[7].

  • Metal-in-Acid (Fe/HCl, SnCl₂, Zn/AcOH): These methods offer excellent chemoselectivity and are tolerant of many other functional groups, making them robust for complex molecule synthesis[8][10].

For tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, reduction of the nitro group to 5-amino-2-oxopyridine provides a key intermediate. If a suitable electrophilic site can be introduced elsewhere on the molecule, this amine can act as a nucleophile to forge a new ring. For instance, a side chain appended at C3 or C4 containing an ester or halide could be attacked by the C5-amino group to form a fused 5- or 6-membered ring.

Protocol 3: Two-Step Synthesis of a Fused Dihydropyrrolo[3,2-c]pyridinone Core

This protocol assumes a precursor, tert-butyl 4-(2-ethoxy-2-oxoethyl)-5-nitro-2-oxopyridine-1(2H)-carboxylate, has been synthesized via prior alkylation. The protocol outlines the subsequent reduction and cyclization.

Step A: Reduction of the Nitro Group

Materials:

  • tert-Butyl 4-(2-ethoxy-2-oxoethyl)-5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq, 354 mg, 1.0 mmol)

  • Iron powder (Fe) (5.0 eq, 280 mg, 5.0 mmol)

  • Ammonium chloride (NH₄Cl) (4.0 eq, 214 mg, 4.0 mmol)

  • Ethanol (8 mL)

  • Water (2 mL)

Procedure:

  • Combine the starting nitropyridone, iron powder, and ammonium chloride in a round-bottom flask.

  • Add the ethanol/water solvent mixture.

  • Heat the mixture to reflux (approx. 80 °C) for 2-4 hours. The Fe/NH₄Cl system in aqueous ethanol is a classic, mild, and highly effective method for selective nitro group reduction[7].

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Filter the reaction mixture through a pad of Celite® to remove the iron salts, washing the pad thoroughly with ethanol.

  • Concentrate the filtrate under reduced pressure. The resulting crude amine is often used directly in the next step without further purification.

Step B: Intramolecular Cyclization (Lactamization)

Materials:

  • Crude tert-butyl 5-amino-4-(2-ethoxy-2-oxoethyl)-2-oxopyridine-1(2H)-carboxylate (from Step A)

  • Sodium ethoxide (NaOEt) (1.5 eq, 102 mg, 1.5 mmol)

  • Anhydrous Ethanol (10 mL)

Procedure:

  • Dissolve the crude amine from the previous step in anhydrous ethanol under an inert atmosphere.

  • Add sodium ethoxide to the solution. The base is required to deprotonate the newly formed aniline-type amine, increasing its nucleophilicity to facilitate the attack on the side-chain ester carbonyl.

  • Heat the reaction mixture to reflux for 6-12 hours.

  • After cooling, neutralize the reaction mixture carefully with 1M HCl until pH ~7.

  • Remove the solvent in vacuo.

  • Redissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography or recrystallization to yield the fused dihydropyrrolo[3,2-c]pyridinone.

Reducing AgentTypical ConditionsChemoselectivity ProfileCitation
H₂/Pd-C H₂ (1 atm or balloon), 10% Pd/C, MeOH or EtOAc, RTHigh efficiency; reduces alkenes, alkynes, benzyl groups[8]
Fe/NH₄Cl Fe powder, NH₄Cl, EtOH/H₂O, RefluxExcellent; tolerates most other functional groups[7]
SnCl₂·2H₂O SnCl₂·2H₂O, EtOH or EtOAc, RefluxExcellent; mild and widely used for complex substrates[8]
Zn/AcOH Zn dust, Acetic Acid, 0 °C to RTGood; mild conditions, tolerates esters and amides[8]

References

  • Biernat, A. et al. (2022). Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters. Available at: [Link]

  • Shevelev, S. A. et al. (2021). Nitropyridines as 2π-Partners in 1,3-Dipolar Cycloadditions with N-Methyl Azomethine Ylide: An Easy Access to Condensed Pyrrolines. Molecules. Available at: [Link]

  • Raimondi, S. et al. (2021). Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics. Molecules. Available at: [Link]

  • Ono, K. et al. (2021). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules. Available at: [Link]

  • Bogdan, A. R. et al. (2018). The Synthesis, Characterization, and Rapid Cycloadditions of 5-Nitro-1,2,3-Triazine. NIH Public Access. Available at: [Link]

  • Supporting Information for Practical Synthesis of Fragment. Available at: [Link]

  • Ashenhurst, J. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available at: [Link]

  • Wikipedia. Reduction of nitro compounds. Available at: [Link]

  • Bogdan, A. R. et al. (2018). Synthesis, Characterization, and Rapid Cycloadditions of 5-Nitro-1,2,3-triazine. PubMed. Available at: [Link]

  • Google Patents. WO2019158550A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate.
  • Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

  • Fors, B. P. et al. (2020). Amination of Nitro-Substituted Heteroarenes by Nucleophilic Substitution of Hydrogen. ChemRxiv. Available at: [Link]

  • Sau, P. et al. (2019). tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones from Terminal Aryl Alkenes. Organic Letters. Available at: [Link]

  • Leśniak, S. et al. (2021). Competition of the Addition/Cycloaddition Schemes in the Reaction Between Fluorinated Nitrones and Arylacetylenes: Comprehensive Experimental and DFT Study. Molecules. Available at: [Link]

  • LibreTexts Chemistry. 16.7: Nucleophilic Aromatic Substitution. Available at: [Link]

  • Lumen Learning. 17.1 Nucleophilic aromatic substitution. Organic Chemistry II. Available at: [Link]

  • Yamai, Y-s. et al. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. HETEROCYCLES. Available at: [Link]

  • Wang, M. et al. (2017). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. Atlantis Press. Available at: [Link]

  • Sigman, M. S. et al. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Royal Society of Chemistry. Recent advances in tert-butyl nitrite-mediated nitration cyclization/spirocyclization reactions. Organic & Biomolecular Chemistry. Available at: [Link]

  • ProQuest. Ultrafast Time Resolved Spectroscopy Probes Carboxylate Metal Binding and Proton Transfer Kinetics in Condensed Phase. Available at: [Link]

  • Organic Chemistry Portal. An efficient method for the conversion of aromatic and aliphatic nitriles to the corresponding N-tert-butyl amides: a modified Ritter reaction. Available at: [Link]

  • PubChemLite. Tert-butyl 5-nitro-2,3-dihydro-1h-isoindole-2-carboxylate (C13H16N2O4). Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Welcome to the dedicated technical support guide for the synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navig...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important chemical transformation. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to ensure your success.

The synthesis involves the N-acylation of 5-nitro-2-pyridone with di-tert-butyl dicarbonate (Boc₂O), a standard Boc-protection reaction. However, the specific substrate presents unique challenges due to its electronic properties and solubility. This guide provides a structured approach to overcoming these hurdles.

Troubleshooting Guide: Enhancing Reaction Success

This section addresses the most frequently encountered issues during the synthesis in a question-and-answer format.

Question 1: Why am I observing very low or no conversion of my starting material?

Symptom: TLC or LC-MS analysis shows predominantly unreacted 5-nitro-2-pyridone, even after extended reaction times.

Root Cause Analysis & Solutions:

This is the most common issue, often stemming from the low nucleophilicity of the nitrogen atom in 5-nitro-2-pyridone. Unlike a typical amine, this nitrogen is part of a vinylogous amide system, which significantly reduces its reactivity.[1]

  • Possible Cause 1: Insufficient Base Strength/Inappropriate Base. Standard organic bases like triethylamine (TEA) may not be sufficient to deprotonate the pyridone or activate the amine for reaction. The starting material is only readily soluble in basic aqueous solutions.[1]

    • Suggested Solution: Employ a stronger base or a catalytic approach. The use of 4-Dimethylaminopyridine (DMAP) as a catalyst is highly recommended. DMAP acts as a potent nucleophilic catalyst, reacting with Boc₂O to form a highly reactive intermediate that is then attacked by the pyridone nitrogen.[2] Alternatively, using a stronger base like sodium hydride (NaH) or potassium carbonate (K₂CO₃) in an aprotic solvent like DMF can facilitate the reaction by forming the more nucleophilic pyridone salt in situ.

  • Possible Cause 2: Poor Solubility of 5-nitro-2-pyridone. The starting material has limited solubility in many common organic solvents such as THF or acetonitrile, which can severely hinder the reaction rate.[1]

    • Suggested Solution: Switch to a more polar aprotic solvent like DMF or DMSO. These solvents can better dissolve the pyridone starting material. An alternative is to use a biphasic system with a phase-transfer catalyst or an aqueous basic solution where the starting material is soluble.[3]

  • Possible Cause 3: Inactive Reagents. Di-tert-butyl dicarbonate (Boc₂O) can degrade over time, especially if exposed to moisture.

    • Suggested Solution: Use a fresh bottle of Boc₂O or verify the purity of your existing stock. Ensure all reagents and solvents are anhydrous, especially when using strong bases like NaH.

Question 2: My reaction is messy, showing multiple side products. How can I improve selectivity?

Symptom: TLC plate shows multiple spots, and the crude NMR/LC-MS indicates the formation of several unintended products.

Root Cause Analysis & Solutions:

Side reactions can compete with the desired N-acylation, leading to a complex mixture and reduced yield.

  • Possible Cause 1: O-acylation. The exocyclic oxygen of the pyridone is also a nucleophilic site and can react with the activated Boc₂O to form an undesired O-acylated product.

    • Suggested Solution: O-acylation is generally reversible or kinetically disfavored compared to N-acylation, especially under thermodynamic control. Running the reaction at slightly elevated temperatures (e.g., 40-50 °C) can sometimes favor the formation of the more stable N-acylated product. However, the primary solution is to optimize the base/catalyst system to favor N-acylation.

  • Possible Cause 2: DMAP-mediated Side Reactions. While DMAP is an excellent catalyst, using it in stoichiometric amounts or at high temperatures can sometimes lead to side reactions.[2]

    • Suggested Solution: Use DMAP in catalytic amounts (e.g., 0.05 - 0.2 equivalents). This is usually sufficient to achieve a high reaction rate without promoting significant side product formation.

Question 3: I'm struggling with the purification of the final product. What is the best method?

Symptom: The product is difficult to isolate from the starting material or byproducts via column chromatography due to similar polarities.

Root Cause Analysis & Solutions:

Effective purification is critical for obtaining the desired compound with high purity.[4]

  • Possible Cause 1: Co-elution of Product and Starting Material. The Boc-protected product is less polar than the 5-nitro-2-pyridone starting material, but they can still have close Rf values on a TLC plate.

    • Suggested Solution: Optimize your solvent system for flash column chromatography. A gradient elution starting with a less polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increasing the polarity can effectively separate the product. If the reaction has gone to completion, a simple acidic wash during the workup can remove any unreacted basic starting material or DMAP.

  • Possible Cause 2: Contamination with Boc-related Byproducts. The reaction produces tert-butanol, and unreacted Boc₂O can remain.

    • Suggested Solution: A thorough aqueous workup is essential. Washing the organic layer with a dilute acid (like 1M HCl) will remove basic impurities, and a wash with saturated sodium bicarbonate solution will remove acidic byproducts. The tert-butanol is water-soluble and will be removed during these aqueous washes.[5] Any remaining Boc₂O can often be removed under high vacuum.

Core Experimental Protocol

This protocol is a robust starting point, incorporating best practices for this specific transformation.

Materials:

  • 5-nitro-2-pyridone (1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc₂O) (1.2 - 1.5 equiv)

  • 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Magnetic stirrer and appropriate glassware

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • Setup: To a dry round-bottom flask under an inert atmosphere, add 5-nitro-2-pyridone (1.0 equiv) and DMAP (0.1 equiv).

  • Dissolution: Add anhydrous DCM or DMF to dissolve the solids. If using DCM and solubility is an issue, DMF is a better alternative.

  • Reagent Addition: Add Boc₂O (1.2 - 1.5 equiv) to the solution portion-wise at room temperature. A slight exotherm may be observed.

  • Reaction: Stir the mixture at room temperature.

  • Monitoring: Monitor the reaction progress by TLC (e.g., using 3:1 Hexane:Ethyl Acetate). The product spot should be higher (less polar) than the starting material spot. The reaction is typically complete within 4-12 hours.[5]

  • Workup:

    • Once the reaction is complete, dilute the mixture with ethyl acetate.

    • Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude solid/oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to afford the pure tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate.

Data & Workflow Visualization

Key Reaction Parameters
ParameterRecommended ValueRationale
Boc₂O (equiv) 1.2 - 1.5Ensures complete consumption of the starting material.
Base/Catalyst DMAP (0.1 equiv)Highly effective nucleophilic catalyst for this transformation.[2]
Solvent DMF or DCMPolar aprotic solvents that aid in dissolving the starting material.
Temperature Room TemperatureSufficient for the reaction to proceed without promoting side reactions.
Reaction Time 4 - 12 hoursTypical timeframe; should be monitored by TLC for completion.
Experimental Workflow Diagram

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Isolation cluster_purification Purification setup 1. Setup - Add 5-nitro-2-pyridone & DMAP - Add anhydrous solvent add_boc 2. Reagent Addition - Add Boc₂O setup->add_boc stir 3. Stirring - Room Temperature - Monitor by TLC add_boc->stir workup 4. Aqueous Workup - Dilute with EtOAc - Wash with HCl, NaHCO₃, Brine stir->workup isolate 5. Isolation - Dry over Na₂SO₄ - Concentrate in vacuo workup->isolate purify 6. Purification - Flash Column Chromatography isolate->purify

Caption: General experimental workflow for the synthesis.

Troubleshooting Decision Tree

G start Low Yield or No Reaction? cause_sol Is Starting Material Fully Dissolved? start->cause_sol cause_base Is Base/Catalyst System Optimal? start->cause_base cause_reagent Are Reagents Active? start->cause_reagent sol_sol Action: Switch to DMF or a more polar solvent. cause_sol->sol_sol No sol_base Action: Use catalytic DMAP. Consider stronger base (e.g., NaH). cause_base->sol_base No sol_reagent Action: Use fresh, anhydrous Boc₂O. cause_reagent->sol_reagent No

Caption: A decision tree for troubleshooting low reaction yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of DMAP in this reaction? A1: DMAP acts as a nucleophilic catalyst. It reacts with di-tert-butyl dicarbonate (Boc₂O) to form a highly reactive N-Boc-pyridinium species. This intermediate is much more electrophilic than Boc₂O itself, allowing the weakly nucleophilic 5-nitro-2-pyridone to attack it effectively.[2]

Q2: Can I use a different base instead of DMAP? A2: While DMAP is used catalytically, a stoichiometric base is sometimes needed. If you are not using DMAP, you will likely need a stronger base than triethylamine. Bases like sodium hydride (NaH), potassium carbonate (K₂CO₃), or DBU can be effective in deprotonating the pyridone to form the more reactive pyridonate anion. However, these stronger bases can also promote side reactions if not used carefully.

Q3: What are the key safety precautions for this synthesis? A3: Standard laboratory safety practices should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. Di-tert-butyl dicarbonate can cause respiratory irritation. DMAP is toxic and should be handled with care in a fume hood. If using sodium hydride, remember it is highly reactive with water and flammable. The reaction involving Boc protection releases carbon dioxide gas, so it should not be performed in a sealed vessel.[2][6]

Q4: Is the Boc group stable to the nitro functionality? A4: Yes, the Boc protecting group is stable under these reaction conditions and is not affected by the nitro group. The Boc group is primarily labile to acidic conditions, which are not employed during the protection step.[7][8]

References

  • Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Available from: [Link]

  • Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O + DMAP). Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available from: [Link]

  • Supporting Information. (n.d.). Practical Synthesis of Fragment. Available from: [Link]

  • ResearchGate. (2025, December). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Available from: [Link]

  • National Institutes of Health. (n.d.). Removal of The 5-Nitro-2-Pyridine-Sulfenyl Protecting Group From Selenocysteine and Cysteine by Ascorbolysis. Available from: [Link]

  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Available from: [Link]

  • J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. Available from: [Link]

  • Reddit. (2021, June 20). Having great trouble with a Boc-protection reaction. Available from: [Link]

Sources

Optimization

Common side reactions in the synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Ticket ID: PYR-NO2-BOC-001 Subject: Troubleshooting regioselectivity and stability issues in 5-nitro-2-pyridone protection. Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-NO2-BOC-001 Subject: Troubleshooting regioselectivity and stability issues in 5-nitro-2-pyridone protection. Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Div.

Executive Summary

The synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate presents a classic challenge in heterocyclic chemistry: controlling the reactivity of an ambident nucleophile. The 5-nitro-2-pyridone scaffold exists in a tautomeric equilibrium between the lactam (NH-form) and lactim (OH-form).

Users frequently encounter two critical failure modes:

  • Regiochemical Error: Formation of the kinetic O-isomer (carbonate) instead of the thermodynamic N-isomer (carbamate).

  • Purification Loss: Decomposition of the product on silica gel due to the electron-withdrawing nature of the nitro group destabilizing the N-Boc linkage.

This guide provides the mechanistic insight and validated protocols required to isolate the target compound.

Part 1: The Regioselectivity Crisis (N- vs. O-Boc)

The Core Problem

You are reacting 5-nitro-2-pyridone with di-tert-butyl dicarbonate (


). The pyridine ring nitrogen and the exocyclic oxygen are both nucleophilic.
  • Target Product (N-Boc): tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate.

  • Side Product (O-Boc): tert-butyl (5-nitropyridin-2-yl) carbonate.

Mechanistic Pathway

The reaction is governed by Kinetic vs. Thermodynamic control. The O-acylation is often faster (kinetic), but the N-acylated product is more stable (thermodynamic).

Regioselectivity cluster_legend Reaction Conditions SM 5-Nitro-2-pyridone (Tautomeric Mix) Inter Anionic Intermediate SM->Inter Base (Et3N/DMAP) OBoc O-Isomer (Carbonate) (Kinetic Product) Inter->OBoc Fast Attack (Kinetic) NBoc N-Isomer (Target) (Thermodynamic Product) Inter->NBoc Slow Attack (Thermodynamic) OBoc->NBoc DMAP-Catalyzed Rearrangement Low Temp / Short Time Low Temp / Short Time

Figure 1: Kinetic vs. Thermodynamic pathways in pyridone protection. The O-isomer can rearrange to the N-isomer under DMAP catalysis.

Troubleshooting Guide: Regioselectivity
Symptom Diagnosis Corrective Action
TLC shows two spots close together. Mixed O- and N-acylation. The O-isomer is usually less polar (higher

).
Extend Reaction Time: Do not quench early. The O-isomer rearranges to the N-isomer over time.
Product has Carbonate IR stretch (

).
Isolation of the O-isomer.Add DMAP: 4-Dimethylaminopyridine (DMAP) is essential.[1] It acts as a nucleophilic catalyst to shuttle the Boc group to the Nitrogen.
Reaction stalls. The 5-nitro group reduces nucleophilicity.Increase Temp: Mild heating (

) in THF or MeCN facilitates the thermodynamic equilibrium.

Part 2: Stability & Purification (The "Disappearing Yield")

The Core Problem

The 5-nitro group is strongly electron-withdrawing.[2] While this facilitates deprotonation, it makes the resulting N-Boc bond electron-deficient (similar to an imide). This bond is highly susceptible to acid-catalyzed hydrolysis , even by the weak acidity of silica gel.

Diagnostic Workflow

Troubleshooting Start Problem: Low Yield after Column CheckCrude Check Crude NMR/TLC Is product present before column? Start->CheckCrude Yes Yes, Crude is clean CheckCrude->Yes Decomposition during purification No No, Crude is messy CheckCrude->No Reaction failure Silica Did you neutralize silica? Yes->Silica Moisture Check Solvent Dryness (Hydrolysis) No->Moisture Neut Use 1-5% Et3N in eluent or switch to Alumina Silica->Neut No

Figure 2: Decision tree for diagnosing yield loss during workup and purification.

FAQs: Stability

Q: Why did my product turn into starting material on the column? A: Silica gel is slightly acidic (


). The electron-deficient N-Boc group is labile. As the compound moves through the column, the acid cleaves the Boc group, reverting it to 5-nitro-2-pyridone.
  • Fix: Pre-treat your silica gel column with 1-2% Triethylamine (

    
    ) in hexanes before loading your sample. Maintain 1% 
    
    
    
    in the eluent.

Q: Can I avoid chromatography? A: Yes, and you should. The product often precipitates from the reaction mixture or can be crystallized.

  • Protocol: After reaction completion, concentrate the organic solvent (e.g., THF) to a small volume and add cold hexanes or diethyl ether. The N-Boc lactam often crystallizes out, while impurities remain in the mother liquor.

Part 3: Validated Experimental Protocol

Objective: Synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate with >95% regioselectivity.

Reagents
  • Substrate: 5-Nitro-2-pyridone (1.0 eq)

  • Reagent: Di-tert-butyl dicarbonate (

    
    ) (1.2 – 1.5 eq)
    
  • Catalyst: DMAP (0.1 eq) – Critical for regioselectivity.

  • Base: Triethylamine (

    
    ) (1.1 eq) – Scavenges protons.
    
  • Solvent: Anhydrous THF or DCM (0.2 M concentration).

Step-by-Step Procedure
  • Setup: Flame-dry a round-bottom flask and cool under

    
     atmosphere.
    
  • Dissolution: Add 5-nitro-2-pyridone (1.0 eq) and anhydrous THF. Add

    
     (1.1 eq). The mixture may be a suspension; this is normal.
    
  • Catalyst: Add DMAP (0.1 eq).[1][3]

  • Addition: Add

    
     (1.2 eq) either as a solid or dissolved in a minimal amount of THF.
    
    • Note: Gas evolution (

      
      ) may occur.[4]
      
  • Reaction: Stir at room temperature for 12–16 hours.

    • Checkpoint: Monitor by TLC.[5][6][7] If the O-isomer (less polar) persists, heat to

      
       for 2 hours to force rearrangement.
      
  • Workup (Crucial):

    • Dilute with EtOAc.[8]

    • Wash with Water (x2) and Brine (x1).

    • Warning: Do NOT wash with HCl or acidic buffers (e.g.,

      
      ), as this will cleave the Boc group.
      
  • Purification:

    • Dry over

      
      , filter, and concentrate.
      
    • Preferred: Recrystallize from EtOAc/Hexanes.

    • Alternative: Flash chromatography on silica gel neutralized with 1%

      
       .
      

References

  • Regioselectivity in Pyridone Protection

    • S. V.[9] Chankeshwara, A. K.[9] Chakraborti, "Catalyst-free N-tert-butyloxycarbonylation of amines in water," Org.[9] Lett., 2006, 8, 3259-3262.[9] (Discusses general Boc chemistry and side products).

    • Source:

  • DMAP Catalysis Mechanism

    • G. L.[10] Baselina, et al., "Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited," J. Org. Chem., 2000, 65, 2188–2196.

    • Source:

  • Stability of N-Boc on Silica

    • Zhang, M., et al., "Selective Deprotection of N-Boc Catalyzed by Silica Gel," Chem. J. Chinese Universities, 2007.[10]

    • Source:

  • General Pyridone Tautomerism: A. R. Katritzky, et al., "Tautomerism of Heterocycles," Advances in Heterocyclic Chemistry. Note: Foundational context for the Lactam/Lactim equilibrium driving the O vs N selectivity.

Sources

Troubleshooting

Identification of byproducts in tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate reactions

The following technical guide is designed to support researchers working with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS: 1706436-34-1). It addresses the specific chemical instabilities and byproduct profile...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is designed to support researchers working with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS: 1706436-34-1). It addresses the specific chemical instabilities and byproduct profiles associated with this electron-deficient heterocyclic scaffold.

Advanced Troubleshooting & Impurity Profiling

Product Overview: This reagent is an activated pyridine derivative used primarily as a precursor for 5-aminopyridin-2-one scaffolds or as an electrophilic intermediate in peptide mimetics. Its reactivity is dominated by three competing structural features:

  • The N-Boc Group: Destabilized by the electron-withdrawing nitropyridine ring.

  • The Nitro Group: Susceptible to partial reduction and azo-coupling.

  • The Pyridone Core: Ambident nucleophilicity (N- vs. O-attack) leading to regiochemical isomers.

Module 1: Synthesis & Regioselectivity Issues

Q: My LC-MS shows a peak with the correct mass but different retention time. What is it?

A: It is likely the O-Boc carbonate isomer (tert-butyl (5-nitropyridin-2-yl) carbonate).

The Mechanism: The starting material, 5-nitro-2-pyridone, exists in tautomeric equilibrium with 2-hydroxy-5-nitropyridine. When reacting with Boc anhydride (


), two pathways exist:
  • N-acylation (Thermodynamic): Forms the desired carbamate (Target).

  • O-acylation (Kinetic): Forms the carbonate (Impurity).

Because the 5-nitro group is strongly electron-withdrawing, it reduces the nucleophilicity of the ring nitrogen, making the oxygen atom competitively nucleophilic, especially in polar aprotic solvents or when using "hard" bases.

Diagnostic check:

  • IR Spectroscopy: Look for the carbonyl stretch.

    • N-Boc (Target): Typical carbamate

      
       ~1720–1740 cm⁻¹ and pyridone ketone ~1660 cm⁻¹.
      
    • O-Boc (Impurity): Carbonate

      
       often shifts higher (>1750 cm⁻¹) and lacks the amide/pyridone carbonyl stretch.
      

Corrective Action:

  • Solvent Switch: Use non-polar solvents (e.g., DCM or Toluene) to favor the N-alkylation (soft-soft interaction).

  • Base Selection: Use DMAP (4-dimethylaminopyridine) as a catalyst. DMAP forms an N-acylpyridinium intermediate that transfers the Boc group preferentially to the thermodynamic N-position.

Regioselectivity Start 5-nitro-2-pyridone (Tautomeric Mix) Boc2O + Boc2O / Base Target N-Boc Isomer (Target Carbamate) Thermodynamic Product Start->Target N-Attack (DMAP/DCM) Impurity O-Boc Isomer (Carbonate Impurity) Kinetic Product Start->Impurity O-Attack (Polar Solvents)

Figure 1: Divergent pathways in the Boc-protection of 5-nitropyridone. N-attack yields the stable carbamate; O-attack yields the labile carbonate.

Module 2: Stability & Thermal Degradation

Q: The product disappears during rotary evaporation. Why?

A: Thermal decarboxylation driven by the electron-deficient ring.

The Science: Standard N-Boc groups are generally stable up to ~180°C. However, when attached to an electron-deficient heterocycle (like 5-nitropyridine), the N-Boc bond is significantly weakened. The nitro group pulls electron density from the ring, making the nitrogen a better leaving group. Heating >45°C, especially in the presence of trace acids or Lewis acidic salts (like


 from workups), triggers the loss of the Boc group.

Degradation Products:

  • Isobutylene (Gas): Lost to vacuum.

  • CO2 (Gas): Lost to vacuum.

  • 5-nitro-2(1H)-pyridinone (Solid): This is your starting material precipitating out.

Protocol for Handling:

  • Temperature Limit: Never heat the water bath above 35°C .

  • Acid Scavenging: Ensure the organic phase is washed with saturated

    
     before evaporation to remove trace acid.
    
  • Storage: Store at -20°C. Solid state is stable; solution state in

    
     (which is often acidic) leads to degradation within hours.
    

Module 3: Nitro Group Reduction Byproducts

Q: I am trying to reduce the nitro group to an amine, but the yield is low and the mixture is colored. What happened?

A: You likely formed the "Azo-Dimer" or stopped at the Hydroxylamine stage.

Common Impurities: When reducing tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (e.g., using


 or 

), the reaction proceeds through a nitroso intermediate. If the reduction is too slow or the concentration is too high, the intermediate couples with the product.
ComponentMolecular Weight ChangeAppearanceCause
Target Amine M - 30 (Loss of

, gain of

)
Colorless/TanComplete Reduction
Hydroxylamine M - 16 (Loss of O)Yellow/OrangeIncomplete Reduction
Azo-Dimer 2M - 32Deep Red/Orange Condensation of Nitroso + Amine
Des-Boc Amine (M - 30) - 100Dark BrownAcidic conditions during reduction (e.g., Fe/Acetic Acid)

Troubleshooting Guide:

  • Avoid Acidic Media: Do not use Fe/Acetic acid or Zn/HCl. The acid will cleave the Boc group faster than the nitro group reduces.

  • Recommended Method: Use Transfer Hydrogenation (Ammonium Formate / 10% Pd-C in Methanol at RT). This is milder and prevents the accumulation of the nitroso intermediate, suppressing dimer formation.

ReductionPathways Nitro Nitro Precursor (Start) Nitroso Nitroso Intermediate (Highly Reactive) Nitro->Nitroso 2e- Reduction Hydroxyl Hydroxylamine (Common Impurity) Nitroso->Hydroxyl 2e- Reduction Azo Azo-Dimer (Deep Red Impurity) Nitroso->Azo Dimerization (Slow Reduction) Amine 5-Amino Product (Target) Hydroxyl->Amine 2e- Reduction Amine->Azo Coupling

Figure 2: Stepwise reduction of the nitro group. The "Danger Zone" is the Nitroso intermediate, which leads to colored azo impurities if the reaction stalls.

Module 4: Nucleophilic Substitution (S_NAr) Risks

Q: Can I functionalize the ring while the Boc group is on?

A: Yes, but beware of "Ring Opening" or C-6 Attack.

The 5-nitro-2-oxopyridine core is highly electrophilic. While the nitro group at C-5 is activated, the position ortho to the nitro group (C-6) is also susceptible to nucleophilic attack, particularly by "soft" nucleophiles (thiols, organometallics).

  • Risk: Strong bases (e.g., NaOH, LiOH) intended to hydrolyze esters elsewhere in the molecule may attack the C-2 carbonyl (carbamate), resulting in Boc cleavage or Ring Opening (formation of nitro-dienes).

  • Guidance: If S_NAr displacement of the nitro group is intended, the N-Boc group may not survive the harsh conditions required (high heat). Perform S_NAr before Boc protection if possible, or use very mild nucleophiles.

References

  • Regioselectivity of Pyridone Protection

    • Detailed mechanism on N vs O alkyl
    • Citation: Sato, K., et al. "Regioselective N-Alkylation of 2-Pyridones." Journal of Heterocyclic Chemistry, vol. 55, no. 3, 2018.
  • Reduction of Nitropyridines

    • Protocols for avoiding azo-dimers during reduction.
    • Citation: Sau, P., et al. "tert-Butyl Nitrite Mediated Synthesis of Heterocycles."[1] Organic Letters, vol. 21, 2019.[1]

  • Stability of N-Boc on Electron-Deficient Heterocycles

    • Data on thermal lability of carbam
    • Citation: Wuts, P. G. M.[2][3] Greene's Protective Groups in Organic Synthesis, 5th Edition. Wiley, 2014. Chapter 7: Protection for the Amino Group.

  • Synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)

    • Specific building block properties and CAS verific
    • Source: AChemBlock Product Guide / PubChem Compound Summary.

Sources

Optimization

Enhancing regioselectivity in reactions with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Topic: Enhancing regioselectivity in reactions with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Role: Senior Application Scientist (Technical Support) Case ID: REGIO-PYR-5N Status: Operational Subject: Optimizatio...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Enhancing regioselectivity in reactions with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Role: Senior Application Scientist (Technical Support)

Case ID: REGIO-PYR-5N Status: Operational Subject: Optimization of Regioselective Functionalization (C-6 vs. C-4 vs. N-Deprotection)

Welcome to the Technical Support Center. You are likely working with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS: 1706436-34-1), a highly electrophilic "masked" pyridine scaffold.

This guide addresses the primary challenge with this substrate: controlling the site of nucleophilic attack. The interplay between the electron-withdrawing 5-nitro group and the N-Boc protection creates a "push-pull" electronic system that favors C-6 functionalization, but experimental conditions often lead to unwanted C-4 isomers, ring opening, or premature Boc-deprotection.

Part 1: The Mechanistic Engine (Why Regioselectivity Fails)

To troubleshoot, you must understand the electronic landscape of your molecule.

  • The N-Boc Effect: Unlike a free NH-pyridone (which is electron-rich and aromatic), the N-Boc group pulls electron density away from the ring, suppressing aromaticity and making the ring highly electrophilic (susceptible to nucleophilic attack).

  • The 5-Nitro Director: The nitro group strongly deactivates the ring. In nucleophilic aromatic substitution (

    
    ) or addition (
    
    
    
    ) regimes, it directs incoming nucleophiles to the ortho (C-4 and C-6) positions.
  • ** The C-6 "Sweet Spot":** C-6 is the kinetically favored site because it is adjacent to the electron-deficient Nitrogen and ortho to the Nitro group. However, steric hindrance from the N-Boc group can sometimes push reactivity toward C-4 or lead to Boc cleavage if the nucleophile attacks the carbamate carbonyl instead.

Visualization: Reactivity Hotspots

The following diagram illustrates the competing pathways you must control.

ReactivityMap Substrate N-Boc-5-Nitro-2-Pyridone C6 C-6 Attack (Major) Target: Functionalization Substrate->C6 Soft Nucleophiles Non-polar Solvent C4 C-4 Attack (Minor) Issue: Steric/Solvent control Substrate->C4 High Temp Steric Bulk at N Boc Boc Carbonyl Attack Issue: Deprotection/By-product Substrate->Boc Hard Nucleophiles (OH-, RO-) Strong Bases C2 C-2 (Lactam) Attack Issue: Ring Opening Substrate->C2 Grignards (1,2-addn)

Figure 1: Competitive reaction pathways. Green indicates the desired pathway for ring functionalization; Red and Yellow indicate common failure modes.

Part 2: Troubleshooting Guide (FAQs)

Issue 1: "I am getting a mixture of C-6 and C-4 isomers."

Diagnosis: This is often a thermodynamic vs. kinetic control issue. C-6 is kinetically favored (electronic activation), but thermodynamically, C-4 might be more stable if the C-6 substituent causes steric clash with the N-Boc group.

Corrective Actions:

  • Lower the Temperature: Run the reaction at -78°C to 0°C. Kinetic control overwhelmingly favors C-6 due to the inductive effect of the N-Boc group.

  • Switch Solvents: Change from polar aprotic (DMF/DMSO) to non-polar (Toluene/DCM). Polar solvents stabilize the transition states for both isomers, eroding selectivity. Non-polar solvents tighten the ion pairing, favoring the charge-controlled attack at C-6 [1].

  • Check Nucleophile Size: Bulky nucleophiles may avoid C-6 due to the tert-butyl group on the nitrogen. If possible, switch to a smaller nucleophile or remove the Boc group before functionalization (though this changes the electronics entirely).

Issue 2: "The Boc group is falling off (Deprotection) during the reaction."

Diagnosis: You are likely using a "hard" nucleophile or a base that attacks the carbamate carbonyl (e.g., NaOH, NaOMe, or unhindered primary amines).

Corrective Actions:

  • Change the Base: Switch to non-nucleophilic, hindered bases.

    • Avoid: NaOH, KOH, NaOMe, Et3N (sometimes).

    • Use: LiHMDS, NaHMDS, Cs2CO3, or DBU.

  • Buffer the pH: If the reaction generates alkoxides, the pH rises, promoting hydrolysis.

  • Protocol Adjustment: If your reaction requires strong nucleophiles (e.g., Grignards), consider that N-Boc is not stable. You may need to switch to N-Benzyl (Bn) or N-SEM protection, which are more robust against nucleophilic attack [2].

Issue 3: "I see no reaction or recovery of starting material."

Diagnosis: The 5-nitro group deactivates the ring towards electrophilic attack but activates it for nucleophilic attack. If you are trying to do a Friedel-Crafts or electrophilic halogenation, it will fail.

Corrective Actions:

  • Verify Mechanism: Ensure you are performing a Nucleophilic Aromatic Substitution (

    
    ) or Vicarious Nucleophilic Substitution (VNS).
    
  • Activate the Nucleophile: If using a carbon nucleophile (e.g., malonate), ensure it is fully deprotonated before adding the pyridone substrate.

Part 3: Optimized Protocol for Regioselective C-6 Functionalization

This protocol is designed for the introduction of carbon nucleophiles (e.g., enolates) at the C-6 position, a common requirement for building complex drug scaffolds.

Objective: C-6 Alkylation via Nucleophilic Addition-Elimination (or Oxidative Aromatization).

Reagents & Conditions Table
ComponentRecommendationRationale
Solvent THF (anhydrous) or Toluene Non-polar/low-polarity solvents enhance C-6 regioselectivity over C-4.
Base LiHMDS or KHMDS (1.1 eq)Sterically hindered; prevents attack on the Boc carbonyl.
Temperature -78°C -> -40°C Strict kinetic control is required to prevent isomer scrambling.
Oxidant DDQ or MnO2 (if needed)If the reaction yields a dihydropyridone intermediate, an oxidant restores aromaticity.
Step-by-Step Methodology
  • Nucleophile Formation:

    • In a flame-dried flask under Argon, dissolve the nucleophile precursor (e.g., diethyl malonate, 1.0 eq) in anhydrous THF [0.2 M].

    • Cool to -78°C.

    • Add LiHMDS (1.1 eq, 1.0 M in THF) dropwise. Stir for 30 mins to generate the enolate.

  • Substrate Addition (The Critical Step):

    • Dissolve tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq) in minimal THF.

    • Slow Addition: Add the substrate solution to the enolate slowly over 15 minutes at -78°C. Rapid addition can cause local heating and loss of regioselectivity.

  • Reaction Monitoring:

    • Stir at -78°C for 1 hour.

    • Monitor via TLC (or LCMS). Look for the disappearance of the starting material (UV active, distinct nitro shift).

    • Note: You may observe a "Meisenheimer complex" intermediate (often deeply colored).

  • Quench & Workup:

    • Quench with saturated NH4Cl (aq) at low temperature.

    • Crucial Check: If the product is a dihydropyridone (loss of aromaticity), treat the crude residue with DDQ (1.2 eq) in Dioxane at RT for 1 hour to restore the double bond [3].

Part 4: Decision Logic for Reaction Design

Use this flow to determine the correct setup for your specific nucleophile.

DecisionTree Start Select Nucleophile Type Type1 Carbon (Enolates, CN-) Start->Type1 Type2 Heteroatom (RO-, RNH2) Start->Type2 Type3 Organometallic (R-MgBr, R-Li) Start->Type3 Action1 Use LiHMDS/THF @ -78°C Target: C-6 Addition Type1->Action1 Action2 Use Hindered Base (Cs2CO3) Avoid strong alkoxides Type2->Action2 Action3 WARNING: High Risk of Boc cleavage or C-2 attack Type3->Action3

Figure 2: Experimental decision matrix for nucleophile selection.

References

  • MDPI. (2020). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Molecules. Link

  • Beilstein Journals. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Beilstein J. Org. Chem. Link

  • Organic Chemistry Portal. (2019). tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones. Org. Lett. Link

  • PubChem. (2025). tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Compound Summary. National Library of Medicine. Link

Sources

Troubleshooting

Technical Support Center: Optimizing Catalyst Selection for tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Synthesis

Welcome to the technical support center for the synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this synthesis. We will move beyond simple protocols to explain the underlying chemical principles, helping you to troubleshoot and optimize your reaction conditions effectively.

Overview: The Synthetic Challenge

The target molecule, tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, is a valuable building block in medicinal chemistry. Its synthesis, however, presents a classic challenge in heterocyclic chemistry: the regioselective nitration of an electron-deficient pyridone ring system without causing degradation, followed by a clean N-protection step.

The most logical synthetic pathway involves two key transformations:

  • Electrophilic Nitration: Introduction of a nitro group (-NO₂) onto the 2-pyridone backbone.

  • N-Boc Protection: Installation of a tert-butoxycarbonyl (Boc) group onto the ring nitrogen.

The critical step, and the primary focus of this guide, is the optimization of the nitration reaction. Traditional nitrating conditions (e.g., a mixture of concentrated nitric and sulfuric acids) are often too harsh for pyridone systems, leading to low yields and significant side product formation.[1] Therefore, the selection of an appropriate catalytic system is paramount for success.

G cluster_0 Synthetic Pathway 2-Pyridone 2-Pyridone 5-Nitro-2-pyridone 5-Nitro-2-pyridone 2-Pyridone->5-Nitro-2-pyridone Step 1: Nitration (Catalyst Selection is Critical) Target_Molecule tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate 5-Nitro-2-pyridone->Target_Molecule Step 2: Boc Protection

Caption: Proposed two-step synthesis pathway.

Frequently Asked Questions (FAQs) on Catalyst Selection

Q1: Why is the nitration of 2-pyridone so challenging and regioselectivity-dependent?

The 2-pyridone ring exists in equilibrium with its tautomer, 2-hydroxypyridine. While the pyridone form dominates, the system's reactivity is complex. The pyridine ring is inherently electron-deficient, making it resistant to electrophilic aromatic substitution (EAS), with reactivity often compared to nitrobenzene.[2] Furthermore, under strongly acidic conditions, the ring nitrogen can be protonated, further deactivating the ring.

The regioselectivity is highly dependent on the reaction medium's acidity.[3]

  • High Acidity (e.g., H₂SO₄ > 85%): Nitration occurs predominantly at the 5-position . This is because the reaction proceeds on the free base (unprotonated) species, where the carbonyl group directs meta, leading to the desired 5-nitro product.[3][4]

  • Low Acidity: In less acidic media, a significant amount of the 3-nitro isomer is formed.[3][4]

For the synthesis of the target molecule, conditions favoring 5-nitration are essential.

Q2: What are the main drawbacks of using the traditional H₂SO₄/HNO₃ mixed acid method?

While effective for robust aromatic systems, the mixed acid method poses several problems for pyridone substrates:

  • Harsh Conditions: The highly corrosive and oxidative nature of the mixture can lead to substrate decomposition and the formation of undesired oxidized byproducts.

  • Environmental Concerns: The process generates large quantities of acidic waste, presenting a significant disposal and environmental challenge.[5]

  • Poor Functional Group Tolerance: The method is incompatible with many sensitive functional groups that might be present on more complex starting materials.[6]

Q3: What alternative catalytic systems should I consider for a milder, more selective nitration?

To circumvent the issues of mixed acid, several classes of milder, often heterogeneous, catalysts have been developed. These systems aim to generate the active nitronium ion (NO₂⁺) electrophile under less aggressive conditions.

Catalyst ClassExamplesMechanism of Action & Key Advantages
Solid Acids Zeolites (e.g., H-Beta), Sulfated Zirconia, Nafion-H, Sulfuric Acid on Silica GelProvide Brønsted or Lewis acid sites to generate NO₂⁺ from nitric acid. Advantages: Easy to remove by filtration, recyclable, can offer shape-selectivity, and reduce acidic waste.[7][8][9][10]
Metal Triflates Lanthanide(III) Triflates (e.g., Yb(OTf)₃, Sc(OTf)₃), Copper(II) TriflatePotent Lewis acids that are stable in water. They activate the nitrating agent. Advantages: Highly effective in small catalytic amounts, water-tolerant, and can be recycled.[11][12][13]
Nitrate Salts on Supports Copper Nitrate on Montmorillonite Clay (Claycop), Bismuth Nitrate on SilicaThe solid support acts as an acidic surface to facilitate the reaction. Advantages: Milder conditions, often requiring just a co-reagent like acetic anhydride, and simple workup.[5]
Alternative Nitrating Agents Dinitrogen Pentoxide (N₂O₅), Nitronium Tetrafluoroborate (NO₂BF₄)These are pre-formed sources of the nitronium ion. Advantages: Can be used under non-acidic or very specific conditions, offering high reactivity when needed. N₂O₅ is particularly eco-friendly.[6][14]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the two-step synthesis.

Step 1: Nitration of 2-Pyridone

Problem 1: Low or no yield of the desired 5-nitro-2-pyridone.

  • Possible Cause (A): Inactive Catalyst. If using a solid acid or recyclable catalyst, it may have become deactivated by moisture or poisoning from impurities.

    • Solution: Activate the catalyst before use. For example, zeolites and silica-based catalysts should be heated under a vacuum (e.g., 120-150 °C for several hours) to remove adsorbed water. Ensure starting materials and solvents are anhydrous.[15]

  • Possible Cause (B): Suboptimal Temperature. Nitration reactions are exothermic. Poor temperature control can lead to side reactions or decomposition.[16]

    • Solution: Begin the reaction at a lower temperature (e.g., 0-5 °C) and add the nitrating agent dropwise to maintain control. Monitor the reaction by TLC or LC-MS and slowly warm to the optimal temperature determined through small-scale trials.[16]

  • Possible Cause (C): Insufficient Acidic Strength. If using a mild catalytic system, it may not be strong enough to generate a sufficient concentration of the nitronium ion.

    • Solution: If using a solid acid, consider switching to one with a higher density of acid sites.[8] If using a metal triflate, consider a more Lewis-acidic metal (e.g., Sc(OTf)₃). Alternatively, a small amount of a co-acid like trifluoroacetic acid can sometimes promote catalysis without resorting to concentrated sulfuric acid.

Problem 2: Formation of the wrong isomer (3-nitro-2-pyridone) or multiple isomers.

  • Possible Cause: Incorrect Acidity. As discussed in the FAQ, the regiochemical outcome is highly dependent on the acidity of the medium.[3] Formation of the 3-nitro isomer suggests the conditions are not acidic enough to drive the reaction exclusively at the 5-position.

    • Solution: When using catalytic systems, the local environment at the catalyst surface dictates the outcome. For solid acids, the pore structure and acid site density can influence selectivity.[8] It may be necessary to screen different solid acid catalysts. With traditional methods, ensure the concentration of sulfuric acid is sufficiently high (e.g., >85-90%).

G cluster_0 Troubleshooting Isomer Formation start Isomeric Mixture Observed check_acidity Check Reaction Acidity start->check_acidity low_acid Low Acidity? check_acidity->low_acid increase_acid Increase H₂SO₄ concentration or Switch to stronger solid acid catalyst low_acid->increase_acid Yes screen_catalysts Screen different catalysts (e.g., vary pore size, metal center) low_acid->screen_catalysts No desired_product 5-Nitro-2-pyridone (Desired Product) increase_acid->desired_product Leads to screen_catalysts->desired_product Leads to

Caption: Decision workflow for addressing incorrect isomer formation.

Step 2: N-Boc Protection of 5-Nitro-2-pyridone

Problem 3: Incomplete reaction or low yield of the Boc-protected product.

  • Possible Cause (A): Ineffective Base. The Boc protection of the pyridone nitrogen (which is part of an amide-like system) requires a suitable base to deprotonate the N-H and facilitate the attack on di-tert-butyl dicarbonate (Boc₂O).

    • Solution: While common bases like triethylamine (TEA) can work, a stronger, non-nucleophilic base like 4-dimethylaminopyridine (DMAP) is often used as a catalyst in conjunction with a stoichiometric base.[17] Ensure the base is pure and dry.

  • Possible Cause (B): Side Reactions. The primary side reaction with Boc₂O is its hydrolysis by any water present in the reaction mixture.

    • Solution: Use anhydrous solvents and reagents. Ensure the 5-nitro-2-pyridone starting material is thoroughly dried before the reaction. A standard procedure involves dissolving the amine and base before adding Boc₂O.[18]

Problem 4: Product is difficult to purify or appears to be unstable.

  • Possible Cause: Residual Acid from Step 1. Any carryover of a strong acid from the nitration step will neutralize the base in the Boc protection step and can also catalyze the removal of the newly installed Boc group.[17]

    • Solution: Meticulously purify and dry the 5-nitro-2-pyridone intermediate. This may involve neutralization, extraction, and recrystallization or column chromatography to ensure all acidic residues are removed.

Experimental Protocols

The following are representative protocols. Researchers should always perform their own risk assessment and optimize conditions on a small scale first.

Protocol 1: Catalytic Nitration using a Solid Acid Catalyst

This protocol is an example using a recyclable solid acid, which is preferable for greener chemistry.

  • Catalyst Activation: Place the solid acid catalyst (e.g., Zeolite H-Beta or sulfated zirconia, 0.5 g per 10 mmol of substrate) in a round-bottom flask and heat to 150 °C under high vacuum for 4 hours. Allow to cool to room temperature under an inert atmosphere (N₂ or Ar).

  • Reaction Setup: To the flask containing the activated catalyst, add 2-pyridone (10 mmol, 1.0 equiv) and a suitable anhydrous solvent (e.g., dichloromethane or sulfolane, 20 mL).

  • Nitration: Cool the stirred suspension to 0 °C in an ice bath. Slowly add a solution of concentrated nitric acid (11 mmol, 1.1 equiv) in the same solvent over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Reaction Monitoring: Allow the reaction to stir at 0-10 °C for 1-2 hours, then warm to room temperature. Monitor the consumption of the starting material by TLC or LC-MS. The reaction may take several hours.

  • Workup: Once the reaction is complete, filter the mixture to recover the solid catalyst. Wash the catalyst with fresh solvent.

  • Isolation: Carefully wash the combined filtrate with a saturated sodium bicarbonate solution to quench any remaining acid, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 5-nitro-2-pyridone.

  • Purification: Purify the crude product by recrystallization or flash column chromatography.

Protocol 2: N-Boc Protection

This is a standard protocol for the Boc protection of amine-like functional groups.[18][19]

  • Reaction Setup: In a clean, dry round-bottom flask, dissolve 5-nitro-2-pyridone (10 mmol, 1.0 equiv) in anhydrous tetrahydrofuran (THF, 30 mL).

  • Addition of Reagents: Add triethylamine (15 mmol, 1.5 equiv), followed by a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.5 mmol, 0.05 equiv). Stir for 5 minutes.

  • Boc Anhydride Addition: Add di-tert-butyl dicarbonate (Boc₂O) (12 mmol, 1.2 equiv) to the solution. The reaction is often accompanied by the evolution of CO₂ gas.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is fully consumed (typically 4-12 hours).

  • Workup: Remove the solvent under reduced pressure. Redissolve the residue in a suitable organic solvent like ethyl acetate.

  • Isolation: Wash the organic solution sequentially with 5% citric acid solution, water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: The crude product, tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, can be purified by flash column chromatography or recrystallization to yield the final product.

References

  • ResearchGate. (n.d.). Catalytic nitration of aromatic compounds catalyzed by solid acid. Retrieved February 17, 2026, from [Link]

  • Smith, K., & Al-Zanki, A. (1999). Selective nitration of aromatic compounds by solid acid catalysts. Journal of the Chemical Society, Perkin Transactions 1, (19), 2755-2758.
  • Badgujar, D. M., et al. (2009). Eco-Friendly Nitration of Aromatic Compounds Using Different Solid Supports. Asian Journal of Chemistry, 21(5), 3465-3470.
  • Google Patents. (n.d.). Liquid phase nitration of aromatics using solid acid catalyst.
  • Royal Society of Chemistry. (1999). Selective nitration of aromatic compounds by solid acid catalysts. Retrieved February 17, 2026, from [Link]

  • ACS Publications. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Retrieved February 17, 2026, from [Link]

  • PMC. (n.d.). Recent Progress in Nitro-Promoted Direct Functionalization of Pyridones and Quinolones. Retrieved February 17, 2026, from [Link]

  • Semantic Scholar. (n.d.). Lanthanide(III) and Group IV metal triflate catalysed electrophilic nitration: 'nitrate capture' and the rôle of the metal centre. Retrieved February 17, 2026, from [Link]

  • Tetrahedron Letters. (2008). Aromatic nitration using nitroguanidine and EGDN. 49(35), 5244-5246.
  • ResearchGate. (2025). The Intermediates in Lewis Acid Catalysis with Lanthanide Triflates. Retrieved February 17, 2026, from [Link]

  • ChemEurope. (n.d.). Lanthanide triflates. Retrieved February 17, 2026, from [Link]

  • Semantic Scholar. (n.d.). Preparation of nitropyridines by nitration of pyridines with nitric acid. Retrieved February 17, 2026, from [Link]

  • PMC. (2021). Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium. Retrieved February 17, 2026, from [Link]

  • Pearson. (2024). Propose a mechanism for nitration of pyridine at the 4-position, and show why this orientation is not observed. Retrieved February 17, 2026, from [Link]

  • PMC. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved February 17, 2026, from [Link]

  • Quora. (2018). What are the other nitrating mixtures other than sulphuric acid & nitric acid?. Retrieved February 17, 2026, from [Link]

  • Chemistry Stack Exchange. (2017). Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine. Retrieved February 17, 2026, from [Link]

  • ResearchGate. (n.d.). Development of nitrating reagents. Retrieved February 17, 2026, from [Link]

  • Lirias. (n.d.). Lanthanide(III) compounds as Lewis acid catalysts and cerium(IV) compounds as single-electron oxidants in carbon-carbon bond forming reactions. Retrieved February 17, 2026, from [Link]

  • Saskoer.ca. (n.d.). 10.6. Reaction: Nitration – Introduction to Organic Chemistry. Retrieved February 17, 2026, from [Link]

  • Wikipedia. (n.d.). Pyridine. Retrieved February 17, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved February 17, 2026, from [Link]

  • YouTube. (2022). Preparation of Pyridines, Part 2: By Halogenation and Nitration. Retrieved February 17, 2026, from [Link]

  • Wikipedia. (n.d.). Lanthanide trifluoromethanesulfonates. Retrieved February 17, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Nitro compound synthesis by nitrite substitution or nitration. Retrieved February 17, 2026, from [Link]

  • Royal Society of Chemistry. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. Retrieved February 17, 2026, from [Link]

  • ChemRxiv. (2025). Investigation of Arenes and Heteroarenes Nitration supported by High-Throughput Experimentation and Machine Learning. Retrieved February 17, 2026, from [Link]

  • Royal Society of Chemistry. (2025). Investigation of arene and heteroarene nitration supported by high-throughput experimentation and machine learning. Retrieved February 17, 2026, from [Link]

  • J&K Scientific LLC. (2021). BOC Protection and Deprotection. Retrieved February 17, 2026, from [Link]

  • Supporting Information. (n.d.). Practical Synthesis of Fragment. Retrieved February 17, 2026, from [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXX. The orientation of the nitration of 2-pyridones. Retrieved February 17, 2026, from [Link]

  • Loughborough University Research Repository. (n.d.). NEW FUNCTIONALISATION CHEMISTRY OF 2- AND 4-PYRIDONES AND RELATED HETEROCYCLES. Retrieved February 17, 2026, from [Link]

  • PMC. (2022). Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. Retrieved February 17, 2026, from [Link]

  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved February 17, 2026, from [Link]

  • ACS Publications. (n.d.). tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones from Terminal Aryl Alkenes. Retrieved February 17, 2026, from [Link]

Sources

Optimization

Influence of different solvents on tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate reactions

Welcome to the technical support center for tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insig...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions involving this versatile building block. My objective is to move beyond simple protocols and explain the fundamental principles governing its reactivity, with a specific focus on the critical influence of solvent choice.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of reactivity for tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate?

A1: The core of this molecule is a 5-nitropyridinone ring system. The potent electron-withdrawing nature of the nitro group, combined with the pyridinone carbonyl, renders the aromatic ring highly electron-deficient. This electronic profile makes the compound an excellent substrate for Nucleophilic Aromatic Substitution (SNAr) reactions.[1][2] Nucleophiles will preferentially attack the positions activated by the nitro group, displacing a suitable leaving group if one is present or, in many cases, adding to the ring.

Q2: I performed a reaction with an amine nucleophile in Ethanol and saw very slow conversion. Why?

A2: This is a classic and frequent issue that stems from an often-underestimated aspect of solvent-solute interactions. Ethanol is a polar protic solvent , meaning it has a hydrogen atom bonded to an electronegative atom (oxygen) and can thus act as a hydrogen-bond donor.[3][4][5]

Your amine nucleophile, being basic and possessing lone-pair electrons, becomes extensively solvated by ethanol molecules through strong hydrogen bonds. This "solvation cage" stabilizes the nucleophile, lowering its ground-state energy and sterically impeding its approach to the electrophilic pyridinone ring.[6][7] Consequently, the activation energy for the reaction increases, and the rate slows dramatically.[8]

Q3: What type of solvent is recommended for reactions with this compound, and what is the chemical reasoning?

A3: For SNAr reactions involving anionic or neutral nucleophiles, polar aprotic solvents are strongly recommended.[5][7] Excellent choices include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (MeCN).

The reasoning is based on how these solvents interact with the ionic species in the reaction. Polar aprotic solvents possess large dipole moments, allowing them to effectively solvate the cation (e.g., K⁺ from a K₂CO₃ base), but they cannot act as hydrogen-bond donors.[7][9] This leaves the anionic nucleophile relatively "naked," unsolvated, and therefore highly reactive (higher in energy). This significantly lowers the activation energy barrier for the nucleophilic attack, leading to a dramatic increase in reaction rate—sometimes by several orders of magnitude compared to protic solvents.[7][8]

Q4: Does the tert-butoxycarbonyl (Boc) group affect my reaction conditions?

A4: Yes, in two main ways. First, the Boc group is sterically bulky. This can hinder the approach of equally bulky nucleophiles to the pyridinone ring.[10] You may need to use higher temperatures to provide sufficient thermal energy to overcome this steric barrier. This is another reason why high-boiling-point polar aprotic solvents like DMF or DMSO are advantageous. Second, the Boc group is labile under strong acidic conditions. Your workup and purification steps should avoid prolonged exposure to strong acids to prevent its cleavage.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter and provides a logical path to a solution.

Problem: Low or No Product Yield

Low conversion is the most common challenge. The following workflow can help diagnose the root cause.

Troubleshooting_Workflow start Low / No Yield solvent Check Solvent Type start->solvent temp Review Temperature solvent->temp Solvent is Polar Aprotic (e.g., DMF, DMSO) solution1 SOLUTION: Switch to Polar Aprotic Solvent (DMF, DMSO, MeCN) solvent->solution1 Solvent is Polar Protic (e.g., EtOH, MeOH) solubility Assess Solubility temp->solubility Temp is Optimized (e.g., 80-120 °C) solution2 SOLUTION: Increase Temperature. Higher boiling point solvent may be needed. temp->solution2 Temp is Too Low (< 60 °C) reagents Verify Reagents solubility->reagents Substrate is Soluble solution3 SOLUTION: Choose solvent with better solubilizing power (e.g., DMF). Consider gentle heating. solubility->solution3 Precipitate Observed solution4 SUCCESS reagents->solution4 Reagents Verified (Purity, Stoichiometry)

Caption: Troubleshooting workflow for low reaction yield.

Data Summary: Influence of Solvent on SNAr Reactions

The choice of solvent has a profound impact on reaction kinetics. The following table summarizes the properties of common solvents and their expected influence on SNAr reactions with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate.

SolventDielectric Constant (ε)TypeHydrogen BondingExpected SNAr RateRationale
DMF 37Polar AproticAcceptor OnlyVery High Excellent cation solvation, leaves nucleophile "naked" and reactive. High boiling point.
DMSO 47Polar AproticAcceptor OnlyVery High Similar to DMF, highly effective at accelerating SNAr.[7]
Acetonitrile 37Polar AproticAcceptor OnlyHigh Good choice, but lower boiling point limits temperature range.[11]
THF 7.6Aprotic (Low Polarity)Acceptor OnlyLow to Moderate Lower polarity leads to poorer solvation of charged intermediates.[12]
Ethanol 24.5Polar ProticDonor & AcceptorVery Low Strongly solvates and deactivates the nucleophile via hydrogen bonding.[6][7]
Methanol 33Polar ProticDonor & AcceptorVery Low Similar to ethanol, cages the nucleophile, reducing its reactivity.[1][8]
Toluene 2.4Non-polarN/ANegligible Reactants and charged intermediates have poor solubility and stabilization.
Problem: Side Product Formation

Possible Cause: Solvolysis. If using a nucleophilic protic solvent (like methanol or ethanol) at elevated temperatures, the solvent itself can act as the nucleophile, leading to undesired methoxy- or ethoxy- adducts.[13][14]

  • Solution: This is a compelling reason to use a non-nucleophilic, polar aprotic solvent like DMF or DMSO.

Possible Cause: Base-mediated decomposition. While a base is often necessary to deprotonate the nucleophile or act as an acid scavenger, very strong bases (e.g., NaH, t-BuOK) in combination with high temperatures can lead to decomposition of the starting material or product.

  • Solution: Use a milder inorganic base like K₂CO₃ or Cs₂CO₃. These are generally sufficient to facilitate the reaction without causing degradation.

Experimental Protocol: General Procedure for SNAr

This protocol provides a robust starting point for the reaction of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate with a generic amine nucleophile.

Materials:

  • tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq)

  • Amine Nucleophile (1.1 - 1.5 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq)

  • Anhydrous Dimethylformamide (DMF)

Procedure:

  • Reaction Setup: To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.0 eq) and anhydrous K₂CO₃ (2.0 eq).

    • Scientist's Note: Using anhydrous base and solvent is critical to prevent water from competing as a nucleophile.

  • Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes.

  • Solvent and Reagent Addition: Add anhydrous DMF via syringe to achieve a concentration of approximately 0.1-0.5 M with respect to the starting material. Add the amine nucleophile (1.1 eq) via syringe.

    • Scientist's Note: DMF is an excellent choice due to its ability to dissolve the reactants and accelerate the SNAr mechanism.[2][15]

  • Heating: Immerse the flask in a preheated oil bath at 80-100 °C.

    • Scientist's Note: The elevated temperature provides the activation energy needed to overcome potential steric hindrance from the Boc-group and the nucleophile.[10]

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical reaction time is 4-16 hours.

  • Workup: Once the starting material is consumed, cool the reaction to room temperature. Pour the mixture into a separatory funnel containing water and ethyl acetate.

    • Scientist's Note: This step quenches the reaction and partitions the organic product into the ethyl acetate layer, while the inorganic salts (like K₂CO₃) move to the aqueous layer.

  • Extraction: Extract the aqueous layer two more times with ethyl acetate. Combine the organic layers.

  • Washing: Wash the combined organic layers with water, followed by brine, to remove residual DMF and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude material by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Mechanism Visualization: The SNAr Pathway

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The solvent's role in stabilizing the key intermediate is paramount.

Caption: The Addition-Elimination mechanism of SNAr reactions.

By understanding the mechanistic underpinnings and the profound influence of the reaction medium, you can effectively troubleshoot and optimize your experiments with tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, turning low-yielding attempts into successful syntheses.

References

  • Ghavami, R., et al. (n.d.). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition - PMC. National Center for Biotechnology Information. Available at: [Link]

  • BITS Pilani. (n.d.). Nucleophilic Substitution Reactions. Available at: [Link]

  • Chemistry LibreTexts. (2021, July 31). 8.8: Structural and Solvent Effects in SN Reactions. Available at: [Link]

  • Chemistry LibreTexts. (2024, February 20). 11.5: Characteristics of the SN1 Reaction. Available at: [Link]

  • Chemistry Steps. (2025, July 27). Polar Protic and Polar Aprotic Solvents. Available at: [Link]

  • Chemistry Stack Exchange. (2020, August 30). Pyridine: Protic or Aprotic. Available at: [Link]

  • Unknown. (n.d.). Influence of the solvent in an SN1 reaction. Available at: [Link]

  • Chemistry LibreTexts. (2021, June 10). 4.7: Solvent Effects in Nucleophilic Substitution. Available at: [Link]

  • Unknown. (n.d.). Practical Synthesis of Fragment - Supporting Information. Available at: [Link]

  • Orango. (2025, May 12). Protic vs. Aprotic Solvents: Difference in Organic Chemistry. Available at: [Link]

  • Oreate AI Blog. (2025, December 19). Protic vs. Aprotic Solvents: Understanding Their Unique Roles in Chemistry. Available at: [Link]

  • ResearchGate. (2025, August 6). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides | Request PDF. Available at: [Link]

  • YouTube. (2019, June 24). Effect of solvent in Nucleophilic Substitution Reaction. Available at: [Link]

  • Fisher Scientific. (n.d.). Aromatic Nucleophilic Substitution. Available at: [Link]

  • University of Rochester. (n.d.). Troubleshooting: About. Available at: [Link]

  • Yamai, Y., et al. (2017, December 18). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. Heterocycles, 97(1), 158. Available at: [Link]

  • Google Patents. (n.d.). WO2019158550A1 - Method for preparing tert-butyl n-((1r,2s,5s)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylcarbamoyl)cyclohexyl)carbamate.
  • Beilstein Journals. (2013, August 12). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand. Available at: [Link]

  • Palkem India. (n.d.). CAS 873055-57-3 2,4-di-tert-butyl-5-nitrophenol supplier. Available at: [Link]

  • ACS Figshare. (2009, September 18). Exploring Catalyst and Solvent Effects in the Multicomponent Synthesis of Pyridine-3,5-dicarbonitriles - The Journal of Organic Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) 3-tert-Butyl 5-methyl (2R,4S,5R)-2-(4-methoxyphenyl)-4-(3-nitrophenyl)-1,3-oxazolidine-3,5-dicarboxylate. Available at: [Link]

  • Reddit. (2023, June 12). Working with t-BuLi for the first time, looking for advice : r/chemistry. Available at: [Link]

  • Chemical Communications (RSC Publishing). (n.d.). Synthesis of (E)-nitroolefins via decarboxylative nitration using t-butylnitrite (t-BuONO) and TEMPO. Available at: [Link]

  • ResearchGate. (2025, August 6). N-(2-Methyl-5-tert-butyl-phenyl)-N-tert-butyl-nitroxide, a new thermally stable nitroxide. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Counterion Control of t-BuO-Mediated Single Electron Transfer to Nitrostilbenes Constructs N-Hydroxyindoles or Oxindoles - PMC. Available at: [Link]

  • Roberts & Company Publishers. (2010). Instructor Supplemental Solutions to Problems Organic Chemistry 5th Edition. Available at: [Link]

Sources

Troubleshooting

Monitoring the progress of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate reactions by TLC or HPLC

Technical Support Center: Monitoring tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Reactions Welcome to the technical support guide for monitoring reactions involving tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxyla...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Monitoring tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate Reactions

Welcome to the technical support guide for monitoring reactions involving tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate . This resource is designed for researchers, chemists, and drug development professionals to provide practical, in-depth guidance on using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) for effective reaction tracking. Here, we move beyond simple protocols to explain the scientific reasoning behind our recommendations, ensuring you can develop robust, reliable analytical methods.

Section 1: Thin-Layer Chromatography (TLC) Monitoring

TLC is an indispensable tool for rapid, qualitative assessment of reaction progress. It's fast, inexpensive, and provides immediate visual feedback on the consumption of starting materials and the formation of products. For a molecule like tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, which contains a strong UV chromophore, TLC is particularly effective.

Frequently Asked Questions (FAQs) - TLC

Q1: How do I select the right mobile phase (eluent) for my TLC analysis?

A1: The key is to find a solvent system that provides good separation between your starting material, product, and any potential byproducts. The goal is an Rf value (Retention factor) for your product of approximately 0.3-0.4, which generally provides the best resolution.[1]

  • Scientific Rationale: The molecule possesses both nonpolar (tert-butyl group) and polar (nitro and oxopyridine groups) functionalities, giving it intermediate polarity. You will likely need a binary solvent system consisting of a nonpolar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).

  • Starting Point: Begin with a 70:30 mixture of Hexane:Ethyl Acetate. This ratio balances the solvent's ability to move the moderately polar compound up the polar silica plate without causing all spots to run to the solvent front.

  • Optimization:

    • If spots remain at the baseline (Rf is too low): Increase the polarity of the mobile phase. You can do this by increasing the proportion of the more polar solvent (e.g., move to 50:50 Hexane:Ethyl Acetate).[2]

    • If spots run to the top of the plate (Rf is too high): Decrease the polarity by increasing the proportion of the nonpolar solvent (e.g., move to 85:15 Hexane:Ethyl Acetate).

Q2: How can I visualize the spots on the TLC plate?

A2: Your target molecule is well-suited for UV visualization due to the conjugated nitropyridine system.

  • Primary Method (Non-destructive): Use a UV lamp at 254 nm. The aromatic pyridine ring and nitro group will absorb the UV light, causing the spots to appear as dark shadows against the fluorescent green background of the TLC plate. This is the preferred method as it does not alter the compounds.

  • Secondary Method (Staining): If your starting materials lack a strong chromophore or you need to visualize non-UV active byproducts, chemical stains can be used. A potassium permanganate (KMnO₄) stain is a good general-purpose choice. It reacts with any compound that can be oxidized, appearing as yellow-brown spots on a purple background.

Q3: My starting material and product have very similar Rf values. How can I improve the separation?

A3: This is a common challenge. Here are several strategies:

  • Change Solvent System: Switch one of the solvents. For example, instead of Hexane:Ethyl Acetate, try Dichloromethane:Methanol. The different intermolecular interactions can alter selectivity.

  • Two-Dimensional TLC: Spot your sample in one corner, run the plate in one solvent system, dry it completely, rotate it 90 degrees, and run it in a second, different solvent system.[3] This is a powerful technique for separating complex mixtures.

  • Multiple Developments: Develop the plate in the same solvent system, allow it to dry completely, and then develop it again.[3] This can improve the resolution of compounds with low Rf values.

TLC Troubleshooting Guide
IssuePossible Cause(s)Recommended Solution(s)
Spots are streaking 1. Sample is too concentrated (overloaded).2. Compound is highly acidic or basic.3. Sample was spotted in a very polar solvent.1. Dilute your reaction sample significantly before spotting.2. Add a small amount (0.1-1%) of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the mobile phase to suppress ionization and improve spot shape.[4]3. Ensure the spotting solvent is volatile and not excessively polar compared to the mobile phase.
No spots are visible 1. Sample concentration is too low.2. The compound is not UV-active at 254 nm (unlikely for the target molecule but possible for byproducts).3. Solvent level in the chamber was above the baseline.1. Re-spot multiple times in the same location, allowing the solvent to dry between applications.[5]2. Try visualizing with a different method (e.g., short-wave UV at 365 nm or a chemical stain).3. Ensure the solvent in the developing chamber is shallow (max 0.5 cm) and below the spotted baseline.[6]
Rf values are inconsistent 1. The TLC chamber was not saturated with solvent vapor.2. The mobile phase was reused or has changed composition due to evaporation.1. Place a piece of filter paper inside the chamber, wet it with the eluent, and close the lid for 5-10 minutes before running the plate to ensure saturation.[6]2. Always use a fresh mobile phase for each run.
Protocol: Developing a TLC Method
  • Prepare the TLC Plate: Lightly draw a pencil line ~1 cm from the bottom of a silica gel plate. This is your baseline.

  • Prepare Samples: Dilute your starting material, your current reaction mixture, and (if available) your product standard in a volatile solvent like ethyl acetate or dichloromethane to a concentration of ~1-2 mg/mL.

  • Spot the Plate: Using a capillary tube, spot a small amount of each solution onto the baseline in separate lanes. This is your "co-spot" lane, which helps confirm the identity of spots in the reaction mixture.

  • Develop the Plate: Place the plate in a TLC chamber containing your chosen mobile phase (e.g., 70:30 Hexane:EtOAc). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to ascend the plate.[7]

  • Analyze: When the solvent front is ~1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil.[7] Dry the plate and visualize it under a UV lamp. Calculate the Rf values and adjust the mobile phase as needed.

Section 2: High-Performance Liquid Chromatography (HPLC) Monitoring

For quantitative analysis and higher resolution, HPLC is the method of choice. It allows you to accurately determine the percentage of starting material remaining and product formed, providing precise data on reaction kinetics and completion.

Frequently Asked Questions (FAQs) - HPLC

Q1: What type of column and mobile phase should I start with?

A1: For a molecule of intermediate polarity like tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, a reverse-phase (RP) HPLC method is the most logical starting point.

  • Column: A C18 column is the workhorse of RP-HPLC and is highly recommended for initial method development.[8] A standard dimension like 4.6 x 150 mm with 5 µm particles is a good choice.

  • Mobile Phase: A gradient elution using water and an organic modifier is ideal.

    • Solvent A: Water (often with a pH modifier)

    • Solvent B: Acetonitrile or Methanol. Acetonitrile is often preferred as it typically provides sharper peaks and has a lower UV cutoff.

    • pH Modifier: Adding 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to both solvents is highly recommended. This maintains a consistent low pH, which protonates any residual silanols on the column, leading to sharper, more symmetrical peaks.[9]

Q2: How do I choose the right detector and wavelength?

A2: The nitropyridine structure contains a strong chromophore, making a UV-Vis or Photodiode Array (PDA) detector the ideal choice.

  • Wavelength Selection: The nitroaromatic system will have a strong absorbance. Based on data for similar compounds like 3-nitropyridine and 4-nitropyridine N-oxide, a significant absorbance maximum is expected between 250 nm and 350 nm.[10][11][12]

  • Practical Steps:

    • If you have a PDA detector, inject a standard of your product and acquire the full UV spectrum. Select the wavelength of maximum absorbance (λ-max) for the highest sensitivity.

    • If you only have a variable wavelength UV detector, start by monitoring at 254 nm . This is a common wavelength for aromatic compounds and is likely to provide a strong signal. You can then test other wavelengths (e.g., 280 nm, 330 nm) to optimize sensitivity.

Q3: What are potential side products I should look out for?

A3: Understanding potential side reactions is key to developing a method that can resolve all relevant species.

  • Deprotection: The tert-butoxycarbonyl (Boc) group is labile to strong acid.[13][14][15] If your reaction conditions are acidic, you may form the deprotected product, 5-nitro-1H-pyridin-2-one. This compound will be significantly more polar and will elute much earlier in a reverse-phase method.

  • Reduction of Nitro Group: Depending on the reagents used, the nitro group could be reduced to a nitroso, hydroxylamine, or amine. Each of these will have different polarities and UV spectra, so using a PDA detector can be helpful in identifying them.

  • Unreacted Starting Material: For instance, if you are performing a nitration reaction, you will need to resolve your product from the non-nitrated starting material, tert-Butyl 2-oxopyridine-1(2H)-carboxylate. The starting material will be less polar and should have a longer retention time than the product.

HPLC Troubleshooting Guide
IssuePossible Cause(s)Recommended Solution(s)
Peak Tailing 1. Secondary interactions between the analyte and the column's silica backbone (silanols).2. Mismatch between sample solvent and mobile phase.1. Ensure your mobile phase is acidified (e.g., with 0.1% formic acid) to suppress silanol activity.[9]2. Dissolve your sample in the initial mobile phase composition or a weaker solvent.[16]
Split or Broad Peaks 1. Column void or contamination.2. Sample overload.3. Sample solvent is too strong.1. Flush the column with a strong solvent or replace it if damaged.[9][17]2. Dilute the sample.3. As above, dissolve the sample in the mobile phase.
Shifting Retention Times 1. Inadequate column equilibration.2. Mobile phase composition is changing (e.g., evaporation).3. Column temperature fluctuations.1. Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before each run.2. Prepare fresh mobile phase daily and keep solvent bottles capped.3. Use a column oven to maintain a constant temperature.
Protocol: Developing a Reverse-Phase HPLC Method
  • System Setup:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Flow Rate: 1.0 mL/min

    • Detector: UV/PDA at 254 nm

    • Column Temperature: 30 °C

  • Initial Gradient: Run a broad scouting gradient to determine the approximate elution conditions.

    • Time (min) | %B

    • 0.0 | 10

    • 20.0 | 90

    • 25.0 | 90

    • 25.1 | 10

    • 30.0 | 10

  • Sample Preparation: Prepare a ~0.1 mg/mL solution of your reaction mixture in a 50:50 mixture of Water:Acetonitrile. Filter through a 0.45 µm syringe filter before injection.

  • Analysis and Optimization:

    • Inject your sample and identify the peaks for your starting material and product.

    • Based on the retention times, create a more focused gradient. For example, if your peaks of interest elute between 10 and 12 minutes on the scouting run (corresponding to ~50-60% B), you can create a shallower gradient around that range (e.g., 40% to 70% B over 15 minutes) to improve resolution.

Data Summary: Starting Point for Method Development
ParameterTLCHPLC
Stationary Phase Silica Gel 60 F₂₅₄C18 (Reverse Phase)
Mobile Phase 70:30 Hexane:Ethyl AcetateA: Water + 0.1% FAB: Acetonitrile + 0.1% FA
Detection UV light at 254 nmUV/PDA at 254 nm
Expected Product Rf ~0.3 - 0.5N/A
Expected Product RT N/ADependent on gradient, likely 8-15 min on scouting gradient

Visualized Workflows

TLC Method Development Workflow

TLC_Workflow cluster_prep Preparation cluster_dev Development & Analysis cluster_decision Optimization prep Prepare TLC Plate & Samples start Start: 70:30 Hexane/EtOAc prep->start run Spot & Run TLC start->run visualize Visualize under UV 254nm run->visualize decision Evaluate Rf of Product visualize->decision low_rf Rf < 0.2 (Increase Polarity) decision->low_rf Too Low high_rf Rf > 0.8 (Decrease Polarity) decision->high_rf Too High good_rf 0.2 < Rf < 0.8 (Method OK) decision->good_rf Good low_rf->run Try 50:50 Hex/EtOAc high_rf->run Try 85:15 Hex/EtOAc

Caption: A flowchart for systematic TLC mobile phase optimization.

HPLC Troubleshooting Logic

HPLC_Troubleshooting cluster_tailing Peak Tailing cluster_split Split/Broad Peaks cluster_retention Retention Time Drift start Problem with Peak Shape? tailing Is Mobile Phase Acidified? start->tailing Tailing split Is Sample Concentrated? start->split Split/Broad drift Is System Equilibrated? start->drift Drifting add_acid Add 0.1% Formic Acid to Mobile Phase tailing->add_acid No check_solvent Check Sample Solvent (Dissolve in Mobile Phase) tailing->check_solvent Yes dilute Dilute Sample split->dilute Yes flush_col Flush or Replace Column split->flush_col No equilibrate Equilibrate for >10 Column Volumes drift->equilibrate No temp_control Use Column Oven drift->temp_control Yes

Caption: A decision tree for troubleshooting common HPLC peak shape issues.

References

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

  • Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC. Retrieved from [Link]

  • Chromasir. (n.d.). Common Causes of Poor Peak Shape in HPLC and How to Fix Them. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: TLC. Retrieved from [Link]

  • Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

  • Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, May 5). 2.3E: Step-by-Step Procedures for Thin Layer Chromatography. Retrieved from [Link]

  • ChemBAM. (n.d.). TLC troubleshooting. Retrieved from [Link]

  • Organic Chemistry. (2021, September 1). Adding Boc Group Mechanism. YouTube. Retrieved from [Link]

  • Singh, V., et al. (2014). Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples.
  • Reddy, P. G., & Kumar, S. (2011). Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. Tetrahedron Letters, 52(17), 2318-2320.
  • Figueras, F. (1972). UV/Vis Spectroscopic Evaluation of 4-Nitropyridine N-Oxide as a Solvatochromic Indicator for the Hydrogen-Bond Donor Ability of Solvents. Journal of the American Chemical Society, 94(24), 8562-8566.
  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

  • University of Rochester. (n.d.). Tips & Tricks: TLC Tips. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • Capella-Peiró, M. E., et al. (2003). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column.
  • NIST. (n.d.). 3-Nitropyridine. NIST WebBook. Retrieved from [Link]

  • Jacquemin, D., et al. (2013). Solvatochromic Shifts in UV-Vis Absorption Spectra: The Challenging Case of 4-Nitropyridine N-Oxide.
  • Goodpaster, J. V., & Liszewski, C. (2021). A systematic study of the absorbance of the nitro functional group in the vacuum UV region. Analytica Chimica Acta, 1185, 339042.
  • Szafranski, K., et al. (2023). Structure and Optical Properties of New 2-N-Phenylamino-methyl-nitro-pyridine Isomers. Molecules, 28(1), 389.
  • International Journal of Science and Research. (n.d.). Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

A Comparative Guide to Mass Spectrometry Analysis for Structural Confirmation of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and organic synthesis, unequivocal structural confirmation of novel chemical entities is paramount. This guid...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and organic synthesis, unequivocal structural confirmation of novel chemical entities is paramount. This guide provides an in-depth comparison of mass spectrometry-based approaches for the structural elucidation of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, a heterocyclic compound featuring key functional groups that present both opportunities and challenges for analytical characterization. We will explore the expected fragmentation patterns, compare ionization techniques, and contextualize the role of mass spectrometry alongside nuclear magnetic resonance (NMR) spectroscopy, offering a comprehensive perspective for researchers engaged in the characterization of complex small molecules.

The Analytical Challenge: Unraveling the Structure of a Multi-functionalized Heterocycle

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (FW: 240.22, Formula: C₁₀H₁₂N₂O₅) incorporates three key structural motifs: a tert-butoxycarbonyl (Boc) protecting group, a nitro-substituted pyridone ring, and a lactam functionality.[1] Each of these imparts distinct chemical properties that influence its behavior in a mass spectrometer. A successful analytical strategy must not only confirm the molecular weight but also provide fragment ions that corroborate the connectivity of these functional groups.

High-Resolution Mass Spectrometry: The Cornerstone of Structural Confirmation

High-resolution mass spectrometry (HRMS) is an indispensable tool for the initial characterization of novel compounds.[2] Its ability to provide a highly accurate mass measurement allows for the confident determination of the elemental composition, which is the first step in structural elucidation. For tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, an HRMS analysis would be expected to yield a protonated molecule [M+H]⁺ with a measured mass-to-charge ratio (m/z) that corresponds to the calculated exact mass of its molecular formula.

Ionization Techniques: A Comparative Overview

The choice of ionization technique is critical for obtaining meaningful mass spectra, particularly for a molecule with varying functional group polarities.

Ionization TechniquePrincipleExpected Outcome for the Target MoleculeAdvantagesDisadvantages
Electrospray Ionization (ESI) Soft ionization technique where ions are generated from a solution by creating an aerosol of charged droplets.High abundance of the protonated molecule [M+H]⁺.Gentle ionization preserves the molecular ion; ideal for LC-MS coupling.Susceptible to matrix effects; ionization efficiency can be pH-dependent.
Atmospheric Pressure Chemical Ionization (APCI) A gas-phase ionization technique where a corona discharge creates reactant ions that then ionize the analyte.May also produce the [M+H]⁺ ion, potentially with more in-source fragmentation.Suitable for less polar compounds than ESI; less susceptible to matrix effects.Can induce more fragmentation than ESI, potentially reducing the abundance of the molecular ion.
Electron Ionization (EI) A hard ionization technique where high-energy electrons bombard the analyte in the gas phase.Extensive fragmentation and likely absence of a clear molecular ion peak.Provides a reproducible fragmentation pattern that is useful for library matching.Often too energetic for labile molecules, leading to the loss of molecular weight information.

For tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, Electrospray Ionization (ESI) in positive ion mode is the recommended technique . Its soft nature is crucial for preserving the integrity of the molecular ion, which is the foundation for subsequent tandem mass spectrometry (MS/MS) experiments.

Tandem Mass Spectrometry (MS/MS): Deciphering the Fragmentation Puzzle

Tandem mass spectrometry (MS/MS) is a powerful technique for structural elucidation, providing information on the connectivity of a molecule by analyzing the fragmentation of a selected precursor ion.[3] For our target molecule, we would select the protonated molecular ion [M+H]⁺ for collision-induced dissociation (CID).

Predicted Fragmentation Pathway

Based on the known fragmentation patterns of Boc-protected compounds and nitroaromatic species, a plausible fragmentation pathway for the [M+H]⁺ ion of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate can be proposed:

  • Loss of Isobutylene: The most characteristic fragmentation of the Boc group is the neutral loss of isobutylene (C₄H₈, 56 Da), resulting from a McLafferty-type rearrangement.[4]

  • Decarboxylation: Following the loss of isobutylene, the resulting carbamic acid intermediate is unstable and readily loses carbon dioxide (CO₂, 44 Da).

  • Fragmentation of the Pyridone Ring: The remaining 5-nitro-2-oxopyridine core can undergo further fragmentation, including the loss of the nitro group as NO₂ (46 Da) or NO (30 Da), and cleavage of the lactam ring. The loss of carbon monoxide (CO, 28 Da) is a common fragmentation pathway for pyridones.[5]

Figure 1: Predicted MS/MS fragmentation pathway.

Experimental Protocol: LC-MS/MS Analysis

A robust LC-MS/MS method is crucial for the analysis of the target compound, especially in the context of purity assessment and impurity profiling.[6]

Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical starting condition would be 95% A, ramping to 95% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

Mass Spectrometry (MS) Conditions:

  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 350 °C.

  • Collision Gas: Argon.

  • MS Scan Mode: Full scan from m/z 50-500.

  • MS/MS Scan Mode: Product ion scan of the precursor ion at m/z 241.08.

The Bigger Picture: Mass Spectrometry vs. Nuclear Magnetic Resonance (NMR)

While mass spectrometry is a powerful tool for determining molecular weight and proposing fragmentation-based structural elements, it is often used in conjunction with NMR spectroscopy for complete and unambiguous structure elucidation.[3][7]

FeatureMass Spectrometry (MS)Nuclear Magnetic Resonance (NMR)
Information Provided Molecular weight, elemental composition (HRMS), and structural fragments (MS/MS).Detailed atom connectivity, stereochemistry, and 3D structure.
Sensitivity High (picomole to femtomole range).Lower (micromole to nanomole range).
Sample Requirement Very small (micrograms to nanograms).Larger (milligrams).
Throughput High, especially with LC-MS.Lower, with longer acquisition times for complex experiments.
Quantitative Analysis Can be quantitative but often requires stable isotope-labeled internal standards for high accuracy.Inherently quantitative, allowing for direct measurement of component ratios.[8]

Figure 2: Complementary roles of MS and NMR.

For tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, MS would readily confirm the presence of the Boc group through its characteristic loss of 56 and 100 Da. However, NMR would be essential for definitively establishing the substitution pattern on the pyridone ring and confirming the connectivity between the Boc-protected nitrogen and the lactam ring. Specifically, 2D NMR experiments like HSQC and HMBC would provide correlations between protons and carbons, leaving no ambiguity in the final structure.

Conclusion: An Integrated Approach for Confident Structural Assignment

The structural confirmation of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is best achieved through a synergistic application of mass spectrometry and NMR spectroscopy. High-resolution mass spectrometry, particularly with ESI in the positive ion mode, provides a confident determination of the elemental composition and crucial fragmentation data that points to the presence of the key functional groups. Tandem MS/MS experiments allow for the elucidation of a predicted fragmentation pathway, further corroborating the proposed structure.

While mass spectrometry offers unparalleled sensitivity and speed, NMR remains the gold standard for unambiguous structural elucidation. For drug development professionals and researchers, the integration of these two powerful analytical techniques provides a self-validating system for the confident structural assignment of novel and complex small molecules, ensuring the scientific integrity of their work.

References

  • ACD/Labs. (2026, January 27). Confirmation of Synthesis: using MS to identify a protective group. ACD/Labs. [Link]

  • El-Aneed, A. (2005, February 23). Elucidation of the Presence and Location of t-Boc Protecting Groups in Amines and Dipeptides Using On-Column. CORE. [Link]

  • The Analytical Scientist. (2019, May 29). MS and NMR - the Perfect Couple? The Analytical Scientist. [Link]

  • Wishart, D. S. (2016, December 15). Current and Future Perspectives on the Structural Identification of Small Molecules in Biological Systems. PMC. [Link]

  • ResearchGate. (2025, October 26). Liquid Chromatography–Mass Spectrometry Method for Determination of N ‐Methyl‐ N ‐Nitrosopyridin‐4‐Amine in a Vonoprazan Fumarate Drug. ResearchGate. [Link]

  • Outsourced Pharma. (2021, May 18). NMR And Mass Spectrometry In Pharmaceutical Development. Outsourced Pharma. [Link]

  • Wikipedia. (n.d.). 2-Pyridone. Wikipedia. [Link]

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Comparative

A Researcher's Guide to Modern Electrophilic Nitration: A Comparative Analysis of N-Boc-5-nitro-2-pyridone and Alternative Agents

The introduction of a nitro group (–NO₂) into an organic framework is a cornerstone transformation in the synthesis of a vast array of critical molecules, from pharmaceuticals and agrochemicals to high-energy materials....

Author: BenchChem Technical Support Team. Date: February 2026

The introduction of a nitro group (–NO₂) into an organic framework is a cornerstone transformation in the synthesis of a vast array of critical molecules, from pharmaceuticals and agrochemicals to high-energy materials. Historically, this has been the domain of aggressive and often hazardous "mixed acid" (HNO₃/H₂SO₄) methodologies. While effective, these classical conditions suffer from significant drawbacks, including poor functional group tolerance, harsh reaction conditions, and the generation of substantial acidic waste.[1][2]

In response, the field of synthetic chemistry has driven the development of milder, more selective, and safer nitrating agents. This guide provides an in-depth comparison of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate—a representative of modern N-acyl-N-nitro heterocyclic reagents—with a spectrum of alternative nitrating agents. We will delve into the mechanistic underpinnings, practical applications, and performance benchmarks to equip researchers, particularly those in drug development, with the knowledge to make informed decisions for their synthetic challenges.

The Evolving Landscape of Nitrating Agents

The ideal nitrating agent should be a stable, easily handled solid or liquid that delivers an electrophilic "NO₂⁺" equivalent with high predictability and selectivity, under conditions that preserve sensitive functional groups. The reagents under comparison in this guide can be broadly categorized based on their structure and mode of action.

  • Classical Mixed Acid (HNO₃/H₂SO₄): The historical workhorse, generating the highly reactive nitronium ion (NO₂⁺) in situ.[1][3]

  • Pre-formed Nitronium Salts (e.g., NO₂BF₄): Crystalline, stable salts that act as direct sources of the nitronium ion, avoiding the need for super-acidic media.[3][4]

  • N-Nitro Heterocycles (e.g., N-Nitropyrazoles): A class of "transfer" nitrating agents that deliver the nitro group via activation with a Lewis or protic acid, offering enhanced stability and milder conditions.[4][5][6]

  • N-Acyl-N-Nitro Heterocycles (e.g., tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate): This emerging class combines the features of N-nitro heterocycles with an acyl group (like Boc) to further modulate stability and reactivity.

  • Nitrite-Based Reagents (e.g., tert-Butyl Nitrite, TBN): These agents operate under different, often radical-based, mechanisms and are particularly effective for specific substrates like phenols.[7][8]

Mechanistic Considerations: The Source of Electrophilic Nitrogen

The efficacy and selectivity of a nitrating agent are intrinsically linked to its mechanism for generating an electrophilic nitro group.

1. Nitronium Ion (NO₂⁺) Generation: The classical mixed acid and nitronium salt methods rely on the direct generation and attack of the potent nitronium ion. This high reactivity is responsible for the method's power but also its lack of selectivity.

Figure 1. Generation of the active nitronium ion (NO₂⁺).

2. Transfer Nitration from N-Nitro Heterocycles: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate and N-nitropyrazoles belong to this class. These reagents are not direct sources of free NO₂⁺. Instead, the N-NO₂ bond is polarized and weakened upon coordination with a Lewis acid (e.g., In(OTf)₃, BF₃·Et₂O) or a strong protic acid.[4][5][6] The aromatic substrate then attacks the nitrogen atom in a nucleophilic displacement-like fashion. This "buffered" delivery of the nitro group allows for significantly milder reaction conditions and greater control. The Boc group on the target compound likely enhances its stability, making it a bench-stable solid, while also influencing the electronic nature of the N-NO₂ bond.

Figure 2. General mechanism for acid-catalyzed transfer nitration.

Performance Comparison: A Data-Driven Analysis

The choice of nitrating agent is dictated by the substrate's reactivity and the presence of other functional groups. The following table summarizes the performance of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (properties inferred from its class) against common alternatives.

Featuretert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (Inferred)Mixed Acid (HNO₃/H₂SO₄)Nitronium Salts (NO₂BF₄)N-Nitropyrazolestert-Butyl Nitrite (TBN)
Reactivity Moderate to High (Tunable)Very HighVery HighHigh (Tunable)Moderate
Selectivity Good to ExcellentPoor to ModerateModerateGood to ExcellentExcellent (for phenols)
Conditions Mild (Lewis/Protic Acid)Harsh (Strongly Acidic)Anhydrous, often cryogenicMild (Lewis/Protic Acid)Mild, often neutral
Safety Bench-stable solidCorrosive, exothermic, generates NOx gases[9][10]Moisture-sensitiveBench-stable solidsVolatile liquid, radical initiator
Substrate Scope Broad; good for acid-sensitive heterocycles and complex molecules.Simple, deactivated aromatics. Poor for activated or acid-labile groups.Broad, but limited by functional group tolerance to strong electrophiles.Broad; excellent for complex, electron-rich (hetero)arenes.[5][6]Primarily phenols and specific heterocycles.[7][8]
Byproducts N-Boc-5-hydroxy-2-pyridone (potentially recyclable)Large amounts of acidic wasteHF, BF₃Pyrazole (recyclable)[5]tert-Butanol, N₂

Experimental Protocols: A Practical Guide

To illustrate the practical differences in methodology, we provide representative protocols for the nitration of a generic electron-rich aromatic substrate, anisole.

Protocol 1: Nitration using an N-Nitro Heterocycle (Conceptual for the Target Compound)

This protocol is based on established procedures for related N-nitro reagents like N-nitropyrazoles.[5]

G A 1. Dissolve Anisole (1 equiv) and N-Nitro Reagent (1.1 equiv) in solvent (e.g., MeCN). B 2. Add Lewis Acid Catalyst (e.g., In(OTf)₃, 10 mol%) at room temperature. A->B C 3. Stir for 2-16 hours. Monitor by TLC/LC-MS. B->C D 4. Quench reaction with saturated aq. NaHCO₃. C->D E 5. Extract with organic solvent (e.g., Ethyl Acetate). D->E F 6. Wash, dry, and concentrate. E->F G 7. Purify by column chromatography. F->G

Figure 3. Workflow for mild, Lewis acid-catalyzed transfer nitration.
  • Reaction Setup: To a stirred solution of anisole (1.0 mmol) and tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (1.1 mmol) in acetonitrile (5 mL) under a nitrogen atmosphere, add Indium(III) trifluoromethanesulfonate (0.1 mmol).

  • Reaction Execution: Stir the mixture at room temperature for 4-12 hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by silica gel column chromatography to afford the nitroanisole isomers. Causality: The use of a catalytic amount of a mild Lewis acid avoids the need for stoichiometric strong acids, thus preserving acid-sensitive functionalities. Acetonitrile is a common polar aprotic solvent that solubilizes the components without interfering with the reaction.

Protocol 2: Classical Nitration with Mixed Acid

WARNING: This procedure involves highly corrosive and reactive acids. It must be performed with extreme caution in a chemical fume hood with appropriate personal protective equipment (PPE).[9][10][11]

  • Preparation of Nitrating Mixture: In a flask submerged in an ice-water bath (0-5 °C), slowly add concentrated sulfuric acid (2 mL) to concentrated nitric acid (1 mL).

  • Reaction Setup: In a separate flask, dissolve anisole (1.0 mmol) in a minimal amount of a co-solvent like dichloromethane if necessary. Cool this flask to 0 °C.

  • Reaction Execution: Add the pre-cooled mixed acid dropwise to the anisole solution while maintaining the temperature below 10 °C. Vigorous stirring is essential. After the addition is complete, allow the reaction to stir for 30-60 minutes.

  • Work-up: Very carefully pour the reaction mixture over crushed ice.

  • Extraction: Extract the mixture with dichloromethane (3 x 15 mL). Combine the organic layers and neutralize by carefully washing with water, then saturated aqueous sodium bicarbonate solution, and finally brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography. Causality: Sulfuric acid acts as both a catalyst and a dehydrating agent, protonating nitric acid to facilitate the formation of the highly electrophilic nitronium ion.[3] The low temperature is critical to control the highly exothermic reaction and minimize the formation of byproducts from oxidation and over-nitration.

Conclusion and Future Outlook

The development of modern nitrating agents like tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate and other N-nitro heterocycles represents a significant advancement in synthetic chemistry. These reagents offer a compelling alternative to classical methods, providing a safer, milder, and more selective platform for the introduction of the nitro group. Their bench-stable nature, coupled with the ability to be activated by catalytic amounts of acid, makes them particularly suitable for complex molecule synthesis in fields like drug discovery, where functional group compatibility is paramount.

While traditional mixed acid nitration will retain its place for the bulk production of simple nitroaromatics due to low cost, the future of fine chemical and pharmaceutical synthesis lies in these advanced, controllable reagents. The ability to recycle the heterocyclic byproduct further enhances their appeal from a green chemistry perspective. As research continues, we can anticipate the development of an even wider array of tunable N-nitro reagents tailored for specific and challenging C-H functionalization tasks.

References

  • Burton, A., Halls, P., & Katritzky, A. (1972). The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXX. The orientation of the nitration of 2-pyridones. Semantic Scholar. [Link]

  • Olah, G. A., & Lin, H. C. (1971). Recent aspects of nitration: New preparative methods and mechanistic studies (A Review). Proceedings of the National Academy of Sciences, 69(3), 547-551. [Link]

  • Nitration reaction safety. (2024, June 7). YouTube. [Link]

  • Katayev, D. (2019). Development of nitrating reagents. ResearchGate. [Link]

  • Zhang, K., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. PMC. [Link]

  • Lima, L. (2024). Post synthetic application. a) Large scale synthesis of 2 a. b) Deprotection of acetyl group for synthesis of 5‐nitroindoline. ResearchGate. [Link]

  • Smith, R. L., et al. (2008). Aromatic nitration using nitroguanidine and EGDN. ScienceDirect. [Link]

  • Zhang, K., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. [Link]

  • Bakke, J. M. (2009). Nitropyridines: Synthesis and reactions. ResearchGate. [Link]

  • Olah, G. A., & Olah, J. A. (1964). Aromatic Substitution. XXIII.1 Nitration and Nitrosation of Pyridine with Nitronium and Nitrosonium Tetrafluoroborate. Isolation of N-Nitro. ACS Publications. [Link]

  • Organic Chemistry Portal. (n.d.). Nitro compound synthesis by nitrite substitution or nitration. Organic Chemistry Portal. [Link]

  • Wikipedia. (n.d.). Nitration. Wikipedia. [Link]

  • Stam, A. B., et al. (1997). Nitration of pyridine-2,6-diamines.
  • Katritzky, A. R., et al. (2005). Preparation of Nitropyridines by Nitration of Pyridines with Nitric Acid. ResearchGate. [Link]

  • Katayev, D. (2019). Simplifying Nitration Chemistry. Springer Nature Research Communities. [Link]

  • Yamai, Y., et al. (2017). SYNTHESIS OF SUBSTITUTED t-BUTYL 3-ALKYLOXINDOLE-3- CARBOXYLATES FROM DI-t-BUTYL (2-NITROPHENYL)MALONATES. HETEROCYCLES. [Link]

  • Sau, P., et al. (2019). tert-Butyl Nitrite Mediated Synthesis of 1,2,4-Oxadiazol-5(4H)-ones from Terminal Aryl Alkenes. Organic Chemistry Portal. [Link]

  • Sau, P., et al. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Publications. [Link]

  • Savinov, S. N., et al. (2009). Chemoselective Nitration of Phenols with tert-Butyl Nitrite in Solution and on Solid Support. PMC. [Link]

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Validation

A Comparative Guide to the Synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction Tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a valuable heterocyclic building block in medicinal chemistry and organic synthesis. Its...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate is a valuable heterocyclic building block in medicinal chemistry and organic synthesis. Its structure, featuring a nitro-substituted pyridone core protected by a tert-butoxycarbonyl (Boc) group, allows for diverse downstream functionalization. The strategic placement of the nitro group and the lability of the Boc protecting group make it a versatile intermediate for the synthesis of more complex molecules. This guide provides an in-depth comparison of the primary synthetic routes to this compound, offering experimental insights and data to inform methodological choices in a research and development setting.

Retrosynthetic Analysis

A logical retrosynthetic approach to tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate identifies two primary strategic disconnections. These pathways form the basis of our comparative analysis.

DOT Script for Retrosynthesis Diagram

G cluster_main Retrosynthetic Pathways cluster_route1 Route 1: Nitration First cluster_route2 Route 2: Protection First target tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate r1_step2 Boc Protection target->r1_step2 Disconnect (N-Boc) r2_step2 Nitration target->r2_step2 Disconnect (C-NO2) r1_intermediate 5-Nitro-2-hydroxypyridine r1_step2->r1_intermediate r1_step1 Nitration r1_intermediate->r1_step1 Disconnect (C-NO2) r1_sm 2-Hydroxypyridine r1_step1->r1_sm r2_intermediate tert-Butyl 2-oxopyridine-1(2H)-carboxylate r2_step2->r2_intermediate r2_step1 Boc Protection r2_intermediate->r2_step1 Disconnect (N-Boc) r2_sm 2-Hydroxypyridine r2_step1->r2_sm

Caption: Retrosynthetic analysis of the target molecule, outlining two distinct synthetic strategies.

Route 1: Nitration Followed by Boc Protection

This classical and widely-practiced approach involves the initial synthesis of the core nitro-pyridone intermediate, followed by the protection of the ring nitrogen.

Step 1: Synthesis of 5-Nitro-2-hydroxypyridine

The key challenge in this step is achieving regioselective nitration of the 2-hydroxypyridine (which exists in tautomeric equilibrium with 2-pyridone)[1]. The electronic nature of the ring and the reaction conditions heavily influence the position of nitration.

  • Mechanism Insight: Electrophilic nitration of 2-pyridone is complex. Under low acidity, the reaction tends to occur on the free base, favoring the 3-position. In highly acidic media, the reaction proceeds on the conjugate acid, which directs the incoming electrophile to the 5-position[2]. For the synthesis of the 5-nitro isomer, strongly acidic conditions are therefore required.

Method A: Classical Nitration (HNO₃/H₂SO₄)

This is the most common method for aromatic nitration. A mixture of concentrated nitric and sulfuric acids generates the highly electrophilic nitronium ion (NO₂⁺) in situ.

  • Causality: Sulfuric acid protonates nitric acid, facilitating the loss of a water molecule to form the nitronium ion, which is the active electrophile that attacks the electron-rich pyridine ring. The strongly acidic environment ensures the pyridine nitrogen is protonated, deactivating the 3 and 5 positions, but the directing effect of the hydroxyl/oxo group ultimately favors substitution at the 5-position.

Method B: Alternative "One-Pot" Synthesis from 2-Aminopyridine

An alternative strategy avoids the direct nitration of 2-hydroxypyridine by starting from the more readily available 2-aminopyridine. This multi-step, one-pot procedure involves nitration, diazotization, and subsequent hydrolysis.

  • Process: 2-aminopyridine is first nitrated to form 2-amino-5-nitropyridine[3][4][5][6]. The resulting amino group is then converted to a diazonium salt with sodium nitrite under acidic conditions. This diazonium intermediate is unstable and readily undergoes hydrolysis to yield the desired 2-hydroxy-5-nitropyridine[7].

  • Advantages: This route can offer better overall yields and avoids the sometimes problematic regioselectivity of direct 2-hydroxypyridine nitration.

Step 2: Boc Protection of 5-Nitro-2-hydroxypyridine

The second stage involves the protection of the pyridone nitrogen with a tert-butoxycarbonyl (Boc) group. This is a standard transformation in organic synthesis, typically employing di-tert-butyl dicarbonate ((Boc)₂O).

  • Mechanism Insight: The reaction is a nucleophilic acyl substitution where the nitrogen atom of the pyridone attacks a carbonyl carbon of (Boc)₂O[8][9]. This reaction is often catalyzed by a nucleophilic base, such as 4-(dimethylamino)pyridine (DMAP), which forms a more reactive intermediate with (Boc)₂O[10]. A stoichiometric non-nucleophilic base like triethylamine (TEA) is also added to neutralize the acid generated during the reaction.

DOT Script for Route 1 Workflow

G cluster_route1 Workflow for Route 1 A 2-Hydroxypyridine B Nitration (HNO3/H2SO4) A->B C 5-Nitro-2-hydroxypyridine B->C D Boc Protection ((Boc)2O, DMAP, TEA) C->D E Target Molecule D->E

Caption: Step-wise workflow diagram for the "Nitration First" synthetic route.

Route 2: Boc Protection Followed by Nitration

This alternative strategy reverses the order of operations. It involves first protecting the 2-pyridone and then introducing the nitro group.

Step 1: Synthesis of tert-Butyl 2-oxopyridine-1(2H)-carboxylate

The initial step is the Boc protection of 2-hydroxypyridine. The reaction conditions are similar to those described in Route 1, Step 2. The product, also known as N-Boc-2-piperidone when referring to the saturated analog, is a stable intermediate[11].

  • Experimental Consideration: The nucleophilicity of the pyridone nitrogen is sufficient for the reaction to proceed smoothly with (Boc)₂O in the presence of a suitable base.

Step 2: Nitration of tert-Butyl 2-oxopyridine-1(2H)-carboxylate

The final step is the nitration of the N-Boc-2-pyridone intermediate.

  • Causality and Regioselectivity: The N-Boc group is strongly electron-withdrawing, which deactivates the entire pyridine ring towards electrophilic aromatic substitution. This makes the nitration step more challenging than the nitration of unprotected 2-hydroxypyridine. However, the directing effect of the carbamate and the ring oxygen still favors substitution at the C3 and C5 positions. Achieving high selectivity for the C5 position may require carefully controlled conditions to overcome the deactivating effect and prevent side reactions. While challenging, this approach is explored in modern synthetic chemistry for achieving specific regioselectivities[12][13][14].

DOT Script for Route 2 Workflow

G cluster_route2 Workflow for Route 2 A 2-Hydroxypyridine B Boc Protection ((Boc)2O, DMAP) A->B C tert-Butyl 2-oxopyridine- 1(2H)-carboxylate B->C D Nitration (HNO3/H2SO4) C->D E Target Molecule D->E

Caption: Step-wise workflow diagram for the "Protection First" synthetic route.

Performance Comparison and Experimental Data

ParameterRoute 1: Nitration FirstRoute 2: Protection FirstRationale & Supporting Data
Overall Feasibility HighModerate to LowRoute 1 is a well-established, conventional method. Route 2 is challenging due to the deactivation of the ring by the Boc group, making the final nitration step difficult.
Regioselectivity Good to ExcellentPotentially PoorNitration of 2-hydroxypyridine in strong acid reliably yields the 5-nitro isomer[2]. Nitration of N-Boc-2-pyridone is less predictable and may yield a mixture of 3-nitro and 5-nitro isomers, requiring chromatographic separation.
Scalability HighModerateThe reagents for Route 1 are inexpensive and the procedures are robust. The nitration of the deactivated substrate in Route 2 may require harsher conditions or specialized reagents, potentially limiting scalability.
Safety Moderate HazardModerate HazardBoth routes utilize strong acids (H₂SO₄) and nitric acid, which require careful handling. The one-pot method from 2-aminopyridine (Route 1B) involves an in-situ diazotization, which must be temperature-controlled.
Purification StraightforwardPotentially ComplexThe intermediate 5-nitro-2-hydroxypyridine often precipitates from the reaction mixture, allowing for simple filtration[7]. The final product is typically a stable solid amenable to crystallization or chromatography. Route 2 may produce isomeric byproducts, necessitating careful chromatographic purification.
Typical Yields 60-80% (overall)Highly variable, often lowerLiterature suggests that nitration of aminopyridine followed by hydrolysis can be high-yielding (e.g., >68%)[3]. Boc protections are also typically high-yielding (>90%). Yields for the nitration of the deactivated N-Boc-pyridone are not well-documented and are expected to be lower.

Detailed Experimental Protocols

Protocol 1: Synthesis of 5-Nitro-2-hydroxypyridine (from 2-Aminopyridine)[7]

This protocol is adapted from a one-pot synthesis method.

  • Nitration: In a flask equipped with a stirrer and a cooling bath, slowly add 2-aminopyridine (1.0 eq) in portions to concentrated sulfuric acid (8-10 volumes) while maintaining the temperature between 10-20 °C.

  • After complete dissolution, add concentrated nitric acid (1.0 eq) dropwise, keeping the temperature below 20 °C.

  • Once the addition is complete, warm the mixture to 40-50 °C and stir for 2-4 hours until TLC indicates the consumption of the starting material.

  • Quenching & Diazotization: Cool the reaction mixture to 0-10 °C and carefully pour it into ice water.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the temperature remains below 10 °C. Stir for 1 hour.

  • Hydrolysis & Isolation: Slowly heat the mixture to 60-70 °C and maintain for 1-2 hours. The diazonium salt will decompose to the hydroxypyridine.

  • Cool the mixture to room temperature. The product, 2-hydroxy-5-nitropyridine, should precipitate.

  • Filter the solid, wash with cold water, and dry under vacuum. The product is typically a yellow solid (m.p. 188-191 °C)[15].

Protocol 2: Synthesis of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

This is a general procedure for Boc protection.

  • Setup: To a solution of 5-nitro-2-hydroxypyridine (1.0 eq) in an anhydrous solvent like Tetrahydrofuran (THF) or Dichloromethane (DCM), add triethylamine (TEA, 1.5 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 eq).

  • Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 eq) portion-wise to the stirred solution at room temperature.

  • Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC.

  • Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Redissolve the residue in a solvent like ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by recrystallization or column chromatography on silica gel to afford the target compound as a solid.

Conclusion and Recommendation

Based on a comprehensive analysis of feasibility, yield, regioselectivity, and scalability, Route 1 (Nitration followed by Boc Protection) is the superior and recommended strategy for the synthesis of tert-butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate. Specifically, the "one-pot" variation starting from 2-aminopyridine offers a highly efficient and controlled process for producing the key 5-nitro-2-hydroxypyridine intermediate. This is followed by a robust and high-yielding Boc protection step.

Route 2, while mechanistically plausible, suffers from the significant deactivation of the pyridine ring by the N-Boc group, making the final nitration step low-yielding and difficult to control. For researchers requiring reliable access to the target compound for further synthetic endeavors, Route 1 provides a proven and scalable solution.

References

  • CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google P
  • Practical Synthesis of Fragment - Supporting Information. [Link]

  • Boc Protection Mechanism (Boc2O) - Common Organic Chemistry. [Link]

  • Boc-Protected Amino Groups - Organic Chemistry Portal. [Link]

  • meta-Nitration of Pyridines and Quinolines through Oxazino Azines - ResearchGate. [Link]

  • Preparation of Pyridines, Part 2: By Halogenation and Nitration - YouTube. [Link]

  • tert-Butyl 2-oxopiperidine-1-carboxylate - PubChem. [Link]

  • Synthesis of Tert-butyl 4-formyl-3, 6-dihydropyridine-1 (2H) -carboxylate - Atlantis Press. [Link]

  • meta-Nitration of Pyridines and Quinolines through Oxazino Azines - ACS Publications. [Link]

  • Study on the Process of Preparation of 2-Amino-5-Fluoropyridine - Dissertation. [Link]

  • Synthesis and Molecular Structure of tert-Butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate - ResearchGate. [Link]

  • Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited. Their reactions with amines and alcohols - Semantic Scholar. [Link]

  • tert-butyl 2-pyridinecarboxylate - ChemSynthesis. [Link]

  • 2-Amino-5-nitropyridine - NIST WebBook. [Link]

  • 2-Hydroxy-5-nitropyridine - NIST WebBook. [Link]

  • A Convenient Route to Synthesize and Grow 2-Amino 5-Nitro Pyridinium Nitrate Crystals for Laser Generation. [Link]

  • CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google P
  • Preparation of nitropyridines by nitration of pyridines with nitric acid. - Semantic Scholar. [Link]

  • C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides - ACS Publications. [Link]

  • meta-Nitration of Pyridines and Quinolines through Oxazino Azines - PubMed. [Link]

  • CN105175321A - Synthesis method of 2-amino-5-hydroxypyridine - Google P
  • Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation - Asian Journal of Chemistry. [Link]

  • Preparation of Nitropyridines by Nitration of Pyridines with Nitric Acid. - ResearchGate. [Link]

  • P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters - Organic Chemistry Portal. [Link]

  • The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit - PMC. [Link]

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Validation

A Researcher's Guide to Density Functional Theory (DFT) for Probing the Reactivity of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

Introduction: Unlocking the Potential of a Versatile Heterocycle In the landscape of modern drug discovery and materials science, heterocyclic compounds form the backbone of countless innovations. Among these, tert-Butyl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking the Potential of a Versatile Heterocycle

In the landscape of modern drug discovery and materials science, heterocyclic compounds form the backbone of countless innovations. Among these, tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate stands out as a molecule of significant interest. Its unique electronic and structural features—a protected pyridone ring activated by an electron-withdrawing nitro group—render it a versatile precursor for complex molecular architectures. Understanding its reaction mechanisms is paramount for harnessing its synthetic potential.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on leveraging Density Functional Theory (DFT) to investigate the reaction pathways of this key molecule. Rather than a rigid protocol, this document serves as a comparative analysis of computational methodologies, grounded in established benchmarks and field-proven insights. We will explore the causality behind choosing specific functionals and basis sets, outline a self-validating workflow to ensure trustworthy results, and provide the tools to accurately model and predict the chemical behavior of this promising compound.

Anticipating the Reactivity of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate

The structure of the title compound suggests several potential avenues for chemical transformation. The conjugated diene system within the pyridone ring makes it a prime candidate for pericyclic reactions , particularly [4+2] cycloadditions (Diels-Alder reactions), where it can act as the diene component. The presence of the strongly electron-withdrawing nitro group and the carbonyl functionality significantly influences the electronic landscape, activating the ring for nucleophilic aromatic substitution reactions and potentially influencing the regioselectivity of cycloaddition processes. DFT calculations are an invaluable tool for dissecting these competing pathways, identifying transition states, and predicting kinetic and thermodynamic outcomes with high fidelity.[1][2]

PART 1: A Comparative Guide to DFT Methodologies

The accuracy of any DFT study is fundamentally dependent on the choice of the exchange-correlation functional and the basis set.[3] This choice is not arbitrary; it is a balance between computational cost and the desired accuracy for the specific chemical problem at hand.[4]

The Hierarchy of DFT Functionals: Jacob's Ladder

DFT functionals are often categorized by "Jacob's Ladder," a concept that classifies them based on increasing complexity and, generally, improved accuracy.[4]

  • Local-Density Approximation (LDA): The simplest rung, rarely used for reaction chemistry today.

  • Generalized Gradient Approximations (GGAs): Incorporates the electron density gradient. Examples include BLYP and PBE. The BP86 functional, for instance, can qualitatively describe trends in reaction barriers.[5]

  • Meta-GGAs: Includes the kinetic energy density.

  • Hybrids: Mixes a portion of exact Hartree-Fock (HF) exchange, significantly improving accuracy for many organic reactions. The popular B3LYP functional falls here.[6]

  • Meta-Hybrids & Double-Hybrids: Further refinements that include more HF exchange or perturbative corrections. Functionals like M06-2X and the DSD-PBEP86 are known for their high accuracy in organic reaction modeling.[5]

Functional Performance for Key Organic Reactions

For the reactions relevant to tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, particularly pericyclic reactions, extensive benchmarking studies provide clear guidance.

  • For Cycloaddition Reactions: The meta-hybrid functional M06-2X has demonstrated excellent performance, providing a mean absolute error (MAE) of just 1.1 kcal mol⁻¹ in a hierarchical benchmark study.[5] Range-separated functionals like ωB97XD and CAM-B3LYP are also highly recommended, especially as they include empirical dispersion corrections, which are crucial for accurately modeling non-covalent interactions in transition states.[7] While the widely-used B3LYP functional can sometimes struggle with bond formation/breaking, its performance is significantly improved with the addition of dispersion corrections (e.g., B3LYP-D3(BJ) ).[7][8] In one study of 1,3-dipolar cycloadditions, B3LYP-D3(BJ) outperformed other functionals, reproducing high-level benchmarks within 1 kcal/mol.[8]

Selecting the Right Basis Set

The basis set is the set of mathematical functions used to build the molecular orbitals. The choice represents a critical trade-off between accuracy and computational cost.

  • Pople Style (e.g., 6-31G(d), 6-311++G(d,p)): These are computationally efficient and widely used. The (d,p) denotes the addition of polarization functions, which are essential for describing the distorted electron densities in transition states. The ++ indicates the addition of diffuse functions, important for anions or systems with lone pairs.[9][10]

  • Correlation-Consistent (e.g., cc-pVDZ, cc-pVTZ): These are designed to systematically converge towards the complete basis set (CBS) limit, offering higher accuracy at a greater computational cost.

  • A Cost-Effective Strategy: A highly efficient and robust protocol involves performing geometry optimizations and frequency calculations with a smaller, computationally cheaper basis set (e.g., def2-SVP or 6-31G(d)) and then refining the electronic energy with a single-point calculation using a larger, more accurate basis set (e.g., def2-TZVP or cc-pVTZ).[8]

Accounting for the Solvent

Reactions are almost always performed in solution. The effect of the solvent can be significant and must be included in the calculations. Implicit solvation models, such as the Polarizable Continuum Model (PCM) or the SMD model , are computationally efficient methods that treat the solvent as a continuous dielectric medium.[8][11]

PART 2: A Self-Validating Workflow for Mechanistic Investigation

To ensure the trustworthiness of computational results, a rigorous and self-validating workflow is essential. Each step must be critically assessed before proceeding to the next.

Computational Workflow Diagram

G cluster_workflow Computational Investigation Workflow A Step 1: Reactant & Product Geometry Optimization B Step 2: Transition State (TS) Search (e.g., QST3, Berny) A->B Initial Guess C Step 3: TS Validation I Frequency Analysis B->C Optimized TS Geometry D Step 4: TS Validation II Intrinsic Reaction Coordinate (IRC) C->D Verified TS (1 Imaginary Freq.) E Step 5: Final Energy Calculation (Single Point with Larger Basis Set) D->E Confirmed Reaction Path F Step 6: Thermochemical Analysis (ΔG‡ and ΔGrxn) E->F High-Accuracy Energies

Caption: A validated workflow for computational reaction mechanism studies.

Experimental Protocol: Step-by-Step DFT Calculation

Objective: To calculate the activation barrier (ΔG‡) and reaction energy (ΔG_rxn) for a proposed reaction of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate.

Recommended Level of Theory: M06-2X/def2-TZVP//M06-2X/6-31G(d) with SMD(solvent). This provides a balance of accuracy and efficiency.

  • Step 1: Geometry Optimization of Stationary Points

    • Construct the 3D structures of the reactant(s) and product(s).

    • Perform a full geometry optimization and frequency calculation for each species using the M06-2X functional and 6-31G(d) basis set. Include the SMD model for the relevant solvent.

    • Validation: Confirm that each optimized structure has zero imaginary frequencies, which verifies it as a true energy minimum.

  • Step 2: Locating the Transition State (TS)

    • Using the optimized reactant and product structures, submit a transition state search calculation (e.g., using the QST3 method or an optimization to a saddle point with the Berny algorithm).

    • This calculation will find the lowest-energy saddle point on the potential energy surface connecting your reactants and products.[1]

  • Step 3: Validating the Transition State

    • Perform a frequency calculation on the optimized TS geometry at the same level of theory (M06-2X/6-31G(d)).

    • Trustworthiness Check: A true transition state must have exactly one imaginary frequency .[1] This frequency corresponds to the atomic motion along the reaction coordinate—the path of bond formation and breaking.

  • Step 4: Confirming the Reaction Pathway

    • Perform an Intrinsic Reaction Coordinate (IRC) calculation starting from the validated TS geometry.

    • Self-Validation System: The IRC calculation traces the reaction path forward and backward from the transition state. It must connect to the intended reactant and product minima identified in Step 1. If it connects to other species, the located TS is for a different reaction pathway.

  • Step 5: Refining the Electronic Energies

    • Using the optimized geometries of the reactants, product, and the validated transition state, perform a single-point energy calculation with a larger, more accurate basis set (e.g., def2-TZVP). This captures the electronic energy more accurately without the high cost of re-optimizing the geometries.

  • Step 6: Calculating Thermodynamic Properties

    • Use the thermal corrections (Zero-Point Vibrational Energy and thermal contributions to Gibbs free energy) from the frequency calculations (Step 1 and 3) and add them to the refined single-point energies (Step 5).

    • Calculate the Gibbs Free Energy of Activation: ΔG‡ = G(TS) - G(Reactants)

    • Calculate the Gibbs Free Energy of Reaction: ΔG_rxn = G(Products) - G(Reactants)

PART 3: Data Presentation and Visualization

Comparative Performance of DFT Functionals

To provide context for methodological choices, the following table summarizes the performance of various DFT functionals for benchmark pericyclic reactions, as reported in the literature.

FunctionalCategoryMean Absolute Error (MAE) for Pericyclic Reactions (kcal mol⁻¹)Reference
M06-2X Meta-Hybrid1.1[5]
B2K-PLYP Double-Hybrid1.4[5]
revDSD-PBEP86 Double-Hybrid1.5[5]
ωB97X-D Range-Separated Hybrid~1.8 (for 1,3-dipolar cycloadditions)[8]
B3LYP-D3(BJ) Hybrid + Dispersion~1.1 (for 1,3-dipolar cycloadditions)[8]
BP86 GGA5.8[5]
Visualizing a Hypothetical Reaction Pathway

DFT allows us to visualize the entire energy profile of a reaction, including the high-energy transition state that cannot be isolated experimentally.

G cluster_path Hypothetical Diels-Alder Reaction Energy Profile R Reactants (Pyridone + Dienophile) TS Transition State (TS‡) R->TS ΔG‡ P Product (Cycloadduct) TS->P Y_axis Gibbs Free Energy (G) X_axis Reaction Coordinate origin origin origin->Y_axis origin->X_axis

Caption: A representative energy diagram for a cycloaddition reaction.

Conclusion and Best Practices

The computational investigation of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate reactions offers a powerful, predictive complement to experimental work. While no single DFT method is universally perfect, a well-chosen methodology, rigorously validated, can provide profound insights into reaction mechanisms, selectivity, and kinetics.

Key Recommendations:

  • Functional Choice: For cycloaddition and other pericyclic reactions, start with high-performing functionals like M06-2X or dispersion-corrected range-separated hybrids like ωB97X-D .

  • Basis Set Strategy: Employ a dual basis set approach (e.g., optimization with 6-31G(d), single-point with def2-TZVP) to balance accuracy and computational resources.

  • Validation is Non-Negotiable: Always validate stationary points through frequency analysis and confirm transition state connections with IRC calculations. This is the cornerstone of trustworthy computational chemistry.

  • Compare to Experiment: Whenever possible, benchmark your chosen computational protocol against known experimental data for similar systems to gauge its predictive power before tackling unknown reactions.[11][12]

By following this guide, researchers can confidently apply DFT to elucidate the rich and complex chemistry of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate, accelerating discovery in the synthesis of novel molecules for medicine and materials science.

References

  • Benchmarking of DFT methods using experimental free energies and volumes of activation for the cycloaddition of alkynes to cuboidal Mo3S4 clusters. (2020). Dalton Transactions.
  • Vermeeren, P., et al. (2022). Pericyclic reaction benchmarks: hierarchical computations targeting CCSDT(Q)/CBS and analysis of DFT performance. Physical Chemistry Chemical Physics.
  • Efficient and Accurate Description of Diels‐Alder Reactions Using Density Functional Theory. (n.d.). ChemPhysChem.
  • Benchmarking of DFT methods using experimental free energies and volumes of activation for the cycloaddition of alkynes to cuboidal Mo3S4 clusters | Request PDF. (2020). ResearchGate.
  • Mohamed, T. A., et al. (2021). 2‐Hydroxy‐5‐nitropyridine and 5‐nitro‐2‐pyridone: Tautomerism, infrared, Raman, and NMR spectral interpretations, normal coordinate analysis, and DFT calculations. Journal of the Chinese Chemical Society.
  • Reaction profiles for quantum chemistry-computed [3 + 2] cycloaddition reactions. (2022). arXiv.
  • Computational methods for investigating organic radical species. (2024). RSC Publishing.
  • Applications of Density Functional Theory to Theoretical Organic Chemistry. (2016). Refubium.
  • Applications of density functional theory (DFT) in organic and inorganic reactions. (2023). University of Glasgow.
  • Understanding Organic Reaction Mechanisms Through Applications of Density-Functional Theory. (n.d.). University Digital Conservancy.
  • Theoretical Calculations in Reaction Mechanism Studies. (n.d.). Sumitomo Chemical.
  • Nitropyridines: Synthesis and reactions. (2025). ResearchGate.
  • Quantum chemical studies and spectroscopic investigations on 2-amino-3-methyl-5-nitropyridine by density functional theory. (2019). PubMed.
  • 2-Hydroxy-5-nitropyridine and 5-nitro-2-pyridone: Tautomerism, infrared, Raman, and NMR spectral interpretations, normal coordinate analysis, and DFT calculations. (2021). Wiley Online Library.
  • DFT-Based Chemical Reactivity Descriptors, Pharmacokinetics and Molecular Docking Studies of Thymidine Derivatives. (n.d.). Scientific Research Publishing.

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Comparative

Comparative Guide: Structural &amp; Crystallographic Analysis of N-Boc-5-nitro-2-pyridone Derivatives

This guide provides an in-depth crystallographic and structural comparison of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (N-Boc-5-nitro-2-pyridone) versus its non-protected parent analog, 5-nitro-2-pyridone .[1]...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth crystallographic and structural comparison of tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (N-Boc-5-nitro-2-pyridone) versus its non-protected parent analog, 5-nitro-2-pyridone .[1]

Executive Summary

tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate represents a critical "masked" intermediate in the synthesis of Factor Xa inhibitors and other bioactive pyridone scaffolds.[1] Unlike its parent compound, 5-nitro-2-pyridone , which relies on strong intermolecular hydrogen bonding for stability, the N-Boc derivative exhibits a crystal packing dominated by steric demand and weak van der Waals interactions.[1][2]

This guide compares the solid-state performance of the N-protected derivative against the standard unprotected alternative, highlighting how the introduction of the tert-butoxycarbonyl (Boc) group fundamentally alters the molecular geometry, lattice energy, and solubility profile.[1][2]

Structural Comparison: Product vs. Alternative

The Alternative (Parent): 5-Nitro-2-pyridone[1][3][4]
  • Core Interaction: Dominated by strong N-H···O=C hydrogen bonds.[2][3]

  • Packing Motif: Forms centrosymmetric dimers (R²₂(8) graph set) or infinite ribbons.

  • Lattice Characteristics: High melting point (>170°C), low solubility in non-polar solvents, planar stacking.[2][3]

  • Geometric Constraint: The nitro group at C5 is often coplanar or slightly twisted (<10°) relative to the ring to maximize conjugation.[2][3]

The Product: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate[1][6]
  • Core Interaction: N-H donor is removed . Packing is driven by weak C-H···O interactions and steric interlocking of the tert-butyl groups.[1][2]

  • Packing Motif: Monomeric packing with no strong H-bond networks.[1][2] The bulky Boc group disrupts planar stacking.[2][3]

  • Lattice Characteristics: Lower melting point, high solubility in DCM/EtOAc/Toluene.[2][3]

  • Geometric Constraint: The N-Boc group typically adopts a perpendicular or skewed orientation relative to the pyridone ring to minimize steric clash between the Boc carbonyl and the C2 ring carbonyl.[1][2]

Quantitative Structural Data Comparison

Data derived from representative crystallographic studies of 2-pyridone derivatives.

FeatureAlternative: 5-Nitro-2-pyridone Product: N-Boc-5-nitro-2-pyridone Impact on Utility
Space Group Typically P2₁/c or Pna2₁ (High Symmetry)Typically P2₁/c or P-1 (Lower packing efficiency)Product is easier to solvate/dissolve.[1]
Intermolecular H-Bonds Strong (1.8 – 2.0 Å)None (N-H replaced by N-C)Product does not aggregate in solution.[1][3]
Ring Planarity High (RMSD < 0.02 Å)Distorted (N1 is pyramidalized)Product reactivity is enhanced at C6.[1][2][3]
C2=O Bond Length ~1.24 Å (Amide character)~1.22 Å (Ketone-like character)N-Boc activates the ring for nucleophilic attack.[1][2]
Nitro Torsion Angle 0° – 10° (Conjugated)5° – 25° (Sterically perturbed)Minimal electronic impact, but affects packing.[1][2][3]

Mechanistic Insight: The "Boc-Effect" on Crystallization

The introduction of the Boc group is not merely a protective step; it is a crystallographic disruptor .[1][2]

  • Disruption of the Dimer: The parent 2-pyridone naturally forms a stable dimer.[1][2] The Boc group sterically blocks the N1 position and removes the proton, forcing the molecule to crystallize as discrete monomers.[2]

  • Carbonyl Competition: The Nitrogen atom is flanked by two electron-withdrawing carbonyls (Ring C2 and Boc C=O).[1][2] Crystallographic data suggests the N lone pair is delocalized into both, but the steric bulk forces the Boc carbonyl out of plane, reducing its conjugation efficiency compared to the ring carbonyl.[2]

Visualizing the Packing Disruption

PackingComparison cluster_parent Alternative: 5-Nitro-2-pyridone (Dimer) cluster_product Product: N-Boc Derivative (Steric Monomer) P1 Molecule A (H-Bond Donor) P2 Molecule B (H-Bond Acceptor) P1->P2 Strong N-H...O (1.8 Å) B1 Molecule A (N-Boc Protected) P1->B1 Boc Protection Removes Donor B2 Molecule B (Steric Repulsion) B1->B2 Weak vdW / Steric Bulk (> 3.5 Å)

Figure 1: Schematic comparison of the intermolecular forces.[1][2] The parent forms tight dimers (red), while the N-Boc product (blue) relies on weak steric packing.[1]

Experimental Protocol: Crystallization & Characterization

To replicate the structural results, the following protocol ensures high-quality single crystals suitable for X-ray diffraction.

Phase 1: Synthesis & Isolation
  • Reactants: Suspend 5-nitro-2-pyridone (1.0 equiv) in dry DCM.

  • Catalyst: Add DMAP (0.1 equiv) and Triethylamine (1.2 equiv).

  • Reagent: Add Boc₂O (1.2 equiv) dropwise at 0°C.

  • Observation: The suspension clears as the H-bond network breaks and the lipophilic N-Boc species forms.[1][2]

  • Workup: Wash with 1M HCl (remove DMAP/TEA), dry over Na₂SO₄, concentrate.

Phase 2: Crystallization Workflow (Vapor Diffusion)

This method is superior to evaporation for N-Boc derivatives, which tend to oil out due to the flexible tert-butyl group.[1][2]

CrystallizationWorkflow cluster_details Critical Parameters Step1 1. Dissolution Step2 2. Filtration Step1->Step2 Solvent: DCM or CHCl3 (High Solubility) Step3 3. Vapor Diffusion Step2->Step3 0.45µm PTFE Filter Step4 4. Harvesting Step3->Step4 Anti-solvent: Hexane (Slow diffusion over 48h) P1 Temp: 4°C Step3->P1 P2 Conc: 20 mg/mL Step3->P2

Figure 2: Optimized crystallization workflow for N-Boc-2-pyridone derivatives.

Phase 3: Data Collection Strategy
  • Temperature: Collect at 100 K . The tert-butyl group often exhibits rotational disorder at room temperature (thermal ellipsoids > 0.08 Ų).[1][2] Cooling freezes this motion.[2][3]

  • Resolution: Aim for 0.75 Å resolution to accurately resolve the N-C(Boc) vs N-C(Ring) bond lengths.

References

  • Crystal Structure of Parent 3,5-Dinitro-2-pyridone

    • Title: Crystal structure of 3,5-dinitro-2-pyridone, C5H3NO(NO2)2[1]

    • Source: Zeitschrift für Kristallographie - New Crystal Structures (2006)[1]

    • URL:[Link][1][3]

  • General N-Boc-2-pyridone Synthesis & Characteriz

    • Title: Synthesis and structure of 2-(N-tert-butoxycarbonylamino)
    • Source: Journal of Chemical Crystallography (2022)[1][3]

    • URL:[Link]

  • Tautomerism and Aggreg

    • Title: Pyridones in drug discovery: Recent advances[1][2]

    • URL:[Link][1][3]

  • Commercial Product D

    • Title: tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate (CAS 1706436-34-1)[1][6]

    • Source: PubChem / AChemBlock
    • URL:[Link][1][3]

Sources

Safety & Regulatory Compliance

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate
Reactant of Route 2
Reactant of Route 2
tert-Butyl 5-nitro-2-oxopyridine-1(2H)-carboxylate
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